Indapamide-13C-d3

Core Science & Biosynthesis

Technical Guide: Indapamide vs. Indapamide-13C-d3 in Bioanalytical Workflows

Executive Summary

This technical guide analyzes the physicochemical and functional distinctions between Native Indapamide (the active pharmaceutical ingredient) and Indapamide-13C-d3 (a stable isotope-labeled internal standard). While chemically homologous, their divergence in mass spectrometry behavior and chromatographic retention is the foundation of high-precision bioanalysis. This document details the mechanisms enabling their use in LC-MS/MS assays, focusing on the "Deuterium Isotope Effect," isotopic fidelity, and matrix effect correction.[1][2]

Part 1: Physicochemical Fundamentals

At a molecular level, the primary difference lies in the substitution of specific atoms with stable heavy isotopes. Indapamide-13C-d3 typically incorporates one Carbon-13 (

) atom and three Deuterium ( ) atoms, usually localized on the methyl group of the indoline ring. This results in a mass shift of +4 Daltons (Da).

Comparative Profile

Feature	Native Indapamide	Indapamide-13C-d3 (SIL-IS)
Role	Analyte (Target)	Internal Standard (Reference)
Formula
Monoisotopic Mass	~365.06 Da	~369.09 Da (+4 Da shift)
pKa	8.8 (Sulfonamide group)	~8.8 (Negligible shift)
LogP	2.9 (Lipophilic)	~2.88 (Slightly lower lipophilicity)
Isotopic Pattern	Distinct M+2 (due to )	Distinct M+2 (due to )

Expert Insight: The Chlorine Factor

Indapamide contains a Chlorine atom. Natural Chlorine exists as

(75.8%) and (24.2%).

• Risk: If an Internal Standard (IS) only has a +2 Da shift (e.g., Indapamide-d2), the M+2 isotope of the Native analyte (containing

  ) would overlap with the primary mass of the IS, causing "Cross-talk" and quantification errors.

• Solution: Indapamide-13C-d3 provides a +4 Da shift , pushing the IS mass window safely beyond the native compound's isotopic envelope.

Part 2: The Deuterium Isotope Effect in Chromatography

A critical, often overlooked phenomenon in high-throughput analysis is the Deuterium Isotope Effect .

The Mechanism

Carbon-Deuterium (C-D) bonds are shorter and more stable than Carbon-Hydrogen (C-H) bonds. This results in a slightly smaller molar volume and reduced lipophilicity (hydrophobicity) for the deuterated molecule.

Chromatographic Consequence

In Reverse-Phase Chromatography (e.g., C18 columns):

• Retention Time (RT): Indapamide-13C-d3 often elutes slightly earlier than native Indapamide.

• Shift Magnitude: Typically 0.05 – 0.2 minutes, depending on the gradient slope.

• Impact on Quantification: If the shift is too large, the IS may not experience the exact same matrix suppression zone as the analyte at the exact moment of ionization.

• Mitigation: The inclusion of

  (which has no chromatographic effect) helps maintain structural fidelity, while limiting Deuterium count to 3 atoms minimizes the RT shift to a manageable window where matrix correction remains valid.

Part 3: Mass Spectrometry Dynamics

In LC-MS/MS (Triple Quadrupole), the distinction is enforced via Multiple Reaction Monitoring (MRM).[3] The following transitions are standard for Positive Electrospray Ionization (ESI+).

MRM Transitions

• Native Indapamide:

  • Precursor:

    366.1

  • Product:

    132.1 (Methylindoline fragment)

• Indapamide-13C-d3:

  • Precursor:

    370.1

  • Product:

    136.1 (Labeled Methylindoline fragment)

Note: The label must be located on the fragment ion being monitored. If the label were on the benzamide ring (which is lost during fragmentation), the IS would produce the same product ion (132.1) as the native, causing interference.

Part 4: Validated Experimental Protocol

This protocol outlines a self-validating workflow for quantifying Indapamide in human plasma using Indapamide-13C-d3.

Reagent Preparation

• Stock Solution: Dissolve Native Indapamide and Indapamide-13C-d3 in Methanol (1 mg/mL).

• Working IS Solution: Dilute IS stock to 50 ng/mL in 50% Methanol.

Sample Preparation (Protein Precipitation)

• Step A: Aliquot 100 µL of plasma into a 1.5 mL centrifuge tube.

• Step B (IS Spike): Add 20 µL of Working IS Solution. Vortex 10s.

  • Why: Spiking before extraction ensures the IS tracks recovery losses.

• Step C (Precipitation): Add 300 µL Acetonitrile (cold). Vortex 1 min.

• Step D (Separation): Centrifuge at 12,000 x g for 10 min at 4°C.

• Step E: Transfer 100 µL supernatant to an autosampler vial containing 100 µL water (to match initial mobile phase).

LC-MS/MS Parameters

• Column: C18 (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

Self-Validation Checks (System Suitability)

• Blank Check: Inject a double blank (plasma only). Acceptance: No interference at RT of Indapamide or IS.

• IS Purity Check: Inject High Concentration IS only. Acceptance: Signal at Native transition (366->132) must be < 5% of LLOQ response (verifies isotopic purity).

• Cross-Talk Check: Inject High Concentration Native only. Acceptance: Signal at IS transition (370->136) must be negligible (verifies mass resolution).

Part 5: Visualization of Signaling & Workflow

Diagram 1: MS/MS Fragmentation & Detection Logic

This diagram illustrates how the Mass Spectrometer distinguishes the two compounds despite their chemical similarity.

Caption: Parallel processing of Native and IS ions in MS/MS. Q1 and Q3 filters ensure distinct detection channels.

Diagram 2: Bioanalytical Extraction Workflow

This diagram visualizes the critical steps where the Internal Standard corrects for experimental variability.

Caption: The IS compensates for recovery loss and matrix effects by experiencing the same physical stresses as the analyte.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3702, Indapamide. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry.[2][4][5][6][7][8] Retrieved from [Link]

• Pinto, G. A., et al. (2014). An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study.[4] Biomedical Chromatography.[2][4][6][7] Retrieved from [Link]

• Wang, S., & Cyronak, M. (2013). Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis. In Handbook of LC-MS Bioanalysis. Wiley Online Library. Retrieved from [Link]

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Technical Guide: Isotopic Purity &amp; Quality Specifications for Indapamide-13C-d3

Topic: Isotopic Purity Specifications for Indapamide-13C-d3 Content Type: Technical Guide / Whitepaper Audience: Bioanalytical Scientists, DMPK Researchers, QA/QC Managers

Executive Summary

In high-sensitivity LC-MS/MS bioanalysis, the integrity of the Internal Standard (IS) is the single most critical factor governing assay accuracy. For Indapamide, a thiazide-like diuretic widely used in hypertension management, standard deuterated analogs (e.g., Indapamide-d3) often suffice for routine monitoring. However, for ultra-trace quantification or when facing complex matrix interference, the "heavy" Indapamide-13C-d3 (M+4) variant offers superior performance by shifting the precursor and product ions further from the natural isotopic envelope of the analyte.

This guide outlines the rigorous specifications, validation logic, and handling protocols required to qualify Indapamide-13C-d3 for regulated bioanalysis (GLP/GCP).

Molecular Architecture & Rationale

The "M+4" Advantage

Indapamide (

) has a monoisotopic mass of 365.06 Da .

• Natural Isotope Interference: The natural abundance of

  (approx. 24%) creates a significant M+2 signal at 367.06 Da.

• The Problem with d3: A simple Indapamide-d3 (M+3) standard appears at ~368.08 Da. While usually sufficient, broad chromatographic peaks or high concentrations can lead to "crosstalk" between the M+2 isotope of the analyte and the M+0 of the IS.

• The 13C-d3 Solution: Adding one

  atom pushes the mass shift to +4 Da (369.09 Da) . This places the IS mass beyond the significant natural isotopic envelope of the native drug, eliminating "Reverse Contribution" (Analyte interfering with IS).

Labeling Position Logic

To ensure metabolic and chemical stability, the isotopic labels must be located in non-exchangeable positions.

• Deuterium (

  ): Located on the 2-methyl group of the indoline ring. This position is chemically stable and does not undergo exchange in aqueous mobile phases.

• Carbon-13 (

  ): Optimally located within the indoline ring or the amide carbonyl . This ensures that the primary MRM transitions (which typically involve the cleavage of the amide bond) retain the label in the detected fragment.

Critical Quality Attributes (CQAs) & Specifications

The following specifications are mandatory for Indapamide-13C-d3 intended for use in FDA/EMA-compliant studies.

Table 1: Certificate of Analysis (CoA) Specifications

Parameter	Specification	Scientific Rationale
Chemical Purity	(HPLC-UV @ 254 nm)	Impurities (even non-interfering ones) lead to weighing errors, causing inaccurate IS stock concentrations.
Isotopic Enrichment	atom %	High enrichment ensures the signal is concentrated in the M+4 channel.
Isotopic Purity (d0)	(mass spec)	CRITICAL: The presence of unlabeled (d0) Indapamide directly biases the analyte concentration (Forward Contribution).
Isotopic Distribution	d3/13C ; d2/13C	Minimizes spread across mass channels, sharpening the IS peak integration.
Appearance	White to off-white solid	Visual check for degradation (yellowing often indicates oxidation of the indoline moiety).
Solubility	Soluble in Methanol, DMSO	Ensures complete dissolution for stock preparation.

The "Cross-Signal" Challenge: Mathematical Validation

The most frequent cause of bioanalytical failure with stable isotope standards is Isotopic Contribution (IC) . This must be calculated before method validation.

Forward Contribution (IS Analyte)

This occurs when the IS contains trace amounts of native Indapamide (d0).

• Requirement: The response of the interfering d0 peak in the IS channel must be

  of the analyte response at LLOQ (Lower Limit of Quantification).

Reverse Contribution (Analyte IS)

This occurs when the native analyte's natural isotopes (M+4) overlap with the IS.

• Requirement: At the Upper Limit of Quantification (ULOQ), the contribution of the analyte to the IS channel must be

  of the IS response .

Analytical Validation Protocol

Do not rely solely on the vendor's CoA. You must verify the standard in your specific LC-MS/MS system.

Workflow Diagram: Qualification Pipeline

Figure 1: Step-by-step qualification workflow for Indapamide-13C-d3 prior to method validation.

Protocol: Isotopic Purity Determination (The "Zero-Analyte" Test)

Objective: Quantify the actual contribution of the IS to the analyte signal.

• Preparation: Prepare an IS working solution at the concentration intended for the assay (e.g., 50 ng/mL).

• Blank Matrix: Extract a double blank (matrix only) and a blank + IS (matrix + IS).

• LC-MS/MS Method:

  • Analyte Channel: 365.1

    132.1 (Native)

  • IS Channel: 369.1

    136.1 (13C-d3 Labeled)

• Injection: Inject the "Blank + IS" sample (

  ).

• Calculation:

  • Measure the area in the Analyte Channel (365.1).

  • Compare this area to the area of the LLOQ standard (from a separate injection).

  • Pass Criteria: Area (Blank + IS)

    of Area (LLOQ).

Storage, Stability & Handling[1]

Indapamide contains a sulfonamide group and an indoline ring.[1] The indoline moiety is susceptible to oxidation (forming indole derivatives) and hydrolysis under extreme pH.

Storage Conditions

• Solid State: Store at -20°C under desiccated conditions. Protect from light.

• Stock Solution (MeOH): Stable for 6 months at -20°C.

• Working Solution (Acetonitrile/Water): Prepare fresh weekly or validate stability. Note: Indapamide can degrade in alkaline aqueous solutions.[2]

Degradation Pathways

The primary degradation product is 4-chloro-3-sulfamoylbenzamide (hydrolysis of the amide bond).

Figure 2: Hydrolytic degradation pathway. If the IS degrades, the signal is lost. If the label is on the indoline ring (Product 2), the benzamide fragment (Product 1) will mimic the unlabeled degradation product of the native drug, potentially complicating stability indicating assays.

References

• U.S. Food and Drug Administration (FDA). (2018).[3][4] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3702, Indapamide. Retrieved from [Link]

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The Gold Standard: A Technical Guide to Stable Isotope-Labeled Indapamide in Pharmacokinetic Analysis

This guide provides an in-depth exploration of the critical role of stable isotope-labeled (SIL) Indapamide in modern pharmacokinetic (PK) research. Moving beyond a simple recitation of protocols, this document delves into the scientific rationale behind experimental choices, ensuring a robust and self-validating approach to bioanalysis. It is intended for researchers, scientists, and drug development professionals seeking to enhance the precision, accuracy, and reliability of their pharmacokinetic studies.

Introduction: The Imperative for Precision in Pharmacokinetics

Indapamide, a thiazide-like diuretic and antihypertensive agent, is a cornerstone in the management of hypertension.[1][2] A thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is paramount for optimizing therapeutic regimens and ensuring patient safety.[1][3] Pharmacokinetic studies provide these crucial insights, but their reliability hinges on the accuracy of the bioanalytical methods employed.

Traditional bioanalytical methods can be susceptible to variability introduced during sample preparation and analysis, such as matrix effects and inconsistent extraction recovery.[4][5] To overcome these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) has become the gold standard in quantitative mass spectrometry.[4][5][6] This guide will elucidate the principles and practical applications of using SIL-Indapamide to achieve the highest level of data integrity in pharmacokinetic assessments.

The Principle of Stable Isotope Dilution Mass Spectrometry

Stable isotope labeling involves the substitution of one or more atoms in a drug molecule with their heavier, non-radioactive isotopes, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[4][7][] The resulting SIL compound is chemically identical to the parent drug but has a higher molecular weight.[] This mass difference is the key to its utility in quantitative analysis.

When a known amount of the SIL-IS is added to a biological sample at the earliest stage of processing, it acts as a perfect surrogate for the analyte (the unlabeled drug).[9] Both the analyte and the IS undergo identical losses during extraction, and experience the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[5][10][11] By measuring the ratio of the analyte's mass spectrometric signal to that of the SIL-IS, these variations are effectively normalized, leading to highly accurate and precise quantification.[4][9][12]

Caption: Workflow of stable isotope dilution for accurate quantification.

Synthesis and Characterization of Stable Isotope-Labeled Indapamide

The quality of the SIL-IS is foundational to the entire analytical method. Therefore, careful consideration must be given to its synthesis and characterization.

Synthetic Strategy

The synthesis of SIL-Indapamide, such as Indapamide-d3, involves introducing deuterium atoms at positions that are chemically stable and not prone to back-exchange with protons from the solvent or matrix.[4] Placing the labels on a part of the molecule that will be retained in the fragment ion used for quantification in tandem mass spectrometry (MS/MS) is also a critical consideration.[4] Common synthetic routes involve using deuterated starting materials or reagents.[13][14][15][16]

Purity and Isotopic Enrichment

A high-quality SIL-IS should possess the following characteristics:

• High Chemical Purity: Free from any impurities that could interfere with the analysis.

• High Isotopic Enrichment: A very high percentage of the molecules should contain the stable isotopes.

• Low Unlabeled Content: The amount of the unlabeled analyte present as an impurity in the SIL-IS should be minimal, ideally undetectable, to avoid artificially inflating the measured concentration of the analyte.[4]

Bioanalytical Method Development and Validation using SIL-Indapamide

A robust and reliable bioanalytical method is essential for generating high-quality pharmacokinetic data. The following sections outline a typical workflow for the quantification of Indapamide in human plasma using a stable isotope-labeled internal standard.

Experimental Protocol: Quantification of Indapamide in Human Plasma

4.1.1 Materials and Reagents

• Indapamide reference standard

• Stable Isotope-Labeled Indapamide (e.g., Indapamide-d3)[17]

• Human plasma (drug-free)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid and ammonium acetate

• Extraction solvent (e.g., diethyl ether or methyl tertiary butyl ether)[17]

4.1.2 Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Prepare primary stock solutions of Indapamide and SIL-Indapamide in methanol at a concentration of 1 mg/mL.[18]

• Working Solutions: Prepare serial dilutions of the Indapamide stock solution with methanol to create working solutions for calibration standards and quality control (QC) samples.[18] Prepare a working solution of SIL-Indapamide at an appropriate concentration.

• Calibration Standards: Spike drug-free human plasma with the Indapamide working solutions to prepare a calibration curve with at least six non-zero concentration levels.[18][19]

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same manner as the calibration standards.[20]

4.1.3 Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of plasma sample (calibration standard, QC, or study sample), add 10 µL of the SIL-Indapamide working solution and vortex.[18]

• Add 100 µL of saturated sodium carbonate solution.[18]

• Add 4.0 mL of diethyl ether and vortex for 5 minutes.[18]

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase and inject an aliquot into the LC-MS/MS system.[18]

Caption: Liquid-liquid extraction protocol for plasma samples.

4.1.4 LC-MS/MS Conditions

The following table provides typical LC-MS/MS parameters for the analysis of Indapamide. These should be optimized for the specific instrumentation used.

Parameter	Setting
LC Column	C18 column (e.g., 150 mm x 2.1 mm, 5 µm)[18][21]
Mobile Phase	Methanol : 10 mM Ammonium Acetate (pH 5.0) (50:50, v/v)[18]
Flow Rate	0.3 mL/min[21]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative[18][21][22]
MS Detection	Multiple Reaction Monitoring (MRM)[21]
MRM Transition (Indapamide)	e.g., m/z 366.2 → 132.1[21]
MRM Transition (Indapamide-d3)	e.g., m/z 369.1 → 135.0[23]

Method Validation

The bioanalytical method must be rigorously validated according to regulatory guidelines from agencies such as the FDA and EMA to ensure its reliability.[19][24][25][26] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[27]

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.[27][28]

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear range should be established.[18][29]

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[21][29]

• Matrix Effect: The alteration of ionization efficiency by co-eluting matrix components. The use of a SIL-IS is crucial for mitigating this effect.[4][5]

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.[28][30]

• Dilution Integrity: Ensuring that diluting a sample with a concentration above the upper limit of quantification provides an accurate result.[26]

Application in a Pharmacokinetic Study

In a typical pharmacokinetic study, blood samples are collected from subjects at various time points after the administration of Indapamide. The plasma is separated and analyzed using the validated LC-MS/MS method with the SIL-Indapamide internal standard. The resulting concentration-time data is then used to calculate key pharmacokinetic parameters such as:

• Cmax: Maximum plasma concentration

• Tmax: Time to reach maximum plasma concentration

• AUC (Area Under the Curve): A measure of total drug exposure

• t1/2 (Half-life): The time required for the plasma concentration to decrease by half[1]

The high-quality data generated using a SIL-IS ensures the accurate determination of these parameters, which is fundamental for bioequivalence studies, dose optimization, and understanding the drug's behavior in the body.[17]

Conclusion: Ensuring Data Integrity in Drug Development

The use of stable isotope-labeled Indapamide as an internal standard in conjunction with LC-MS/MS represents the pinnacle of bioanalytical practice for pharmacokinetic studies. This approach provides a self-validating system that effectively compensates for analytical variability, thereby ensuring the generation of highly accurate, precise, and reliable data.[4][6] For researchers and drug development professionals, embracing this gold standard is not merely a technical choice but a commitment to scientific integrity and the robust characterization of therapeutic agents.

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Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of Indapamide in Human Plasma Using a ¹³C-d₃ Labeled Internal Standard

Abstract

This application note details a highly selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Indapamide in human plasma. To counteract matrix effects and ensure the highest degree of accuracy, a stable isotope-labeled internal standard (SIL-IS), Indapamide-¹³C-d₃, is employed. The protocol outlines a straightforward liquid-liquid extraction (LLE) procedure for sample preparation, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[1][2][3][4][5][6][7][8][9][10] The described workflow is ideally suited for pharmacokinetic, bioequivalence, and toxicokinetic studies requiring precise measurement of Indapamide concentrations.[11][12][13][14][15]

Introduction: The Rationale for Precise Indapamide Quantification

Indapamide is a thiazide-like diuretic and antihypertensive agent widely prescribed for the treatment of hypertension and edema.[12][16] It functions by inhibiting sodium reabsorption in the distal convoluted tubules of the kidneys.[16] Given its extensive metabolism in the liver, with less than 7% excreted unchanged in urine, accurate quantification in plasma is critical for understanding its pharmacokinetic profile, ensuring therapeutic efficacy, and assessing bioequivalence of different formulations.[12][17][18]

LC-MS/MS has become the gold standard for bioanalysis due to its superior sensitivity and selectivity.[19] However, a significant challenge in LC-MS/MS-based bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological matrix (e.g., plasma) can suppress or enhance the ionization of the target analyte, leading to inaccurate and imprecise results.[19][20][21][22][23]

The Critical Role of a Stable Isotope-Labeled Internal Standard (SIL-IS)

To mitigate matrix effects and other sources of variability during sample preparation and analysis, the use of a SIL-IS is the preferred approach.[24][25][26][27] A SIL-IS, such as Indapamide-¹³C-d₃, is an ideal internal standard because it shares nearly identical physicochemical properties with the analyte. It co-elutes chromatographically and experiences the same extraction recovery and ionization effects as the unlabeled Indapamide.[25] Because the SIL-IS is differentiated from the analyte by its mass-to-charge ratio (m/z), the ratio of the analyte's peak area to the SIL-IS's peak area provides a highly reliable measure for quantification, effectively normalizing variations.[24][28][29]

Experimental Workflow & Protocols

This section provides a detailed, step-by-step protocol for the entire analytical process, from sample receipt to final data acquisition.

Diagram: Overall Analytical Workflow

Caption: High-level workflow for Indapamide quantification in plasma.

Materials and Reagents

• Analytes: Indapamide reference standard, Indapamide-¹³C-d₃ (Internal Standard).

• Chemicals: HPLC-grade Methanol, Acetonitrile, Formic Acid, Ammonium Acetate, Methyl tert-butyl ether (MTBE).

• Matrix: Blank human plasma (K₂EDTA).

Protocol 1: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Indapamide and Indapamide-¹³C-d₃ in methanol to create individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the Indapamide stock solution with 50:50 (v/v) methanol:water to prepare working standards for calibration curve (CC) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Indapamide-¹³C-d₃ stock solution with 50:50 (v/v) methanol:water. The optimal concentration should ensure a consistent and robust MS response.

Protocol 2: Sample Preparation (Liquid-Liquid Extraction)

• Pipette 100 µL of human plasma (blank, CC, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS Working Solution (100 ng/mL Indapamide-¹³C-d₃) to all tubes except the blank matrix.

• Vortex briefly for 10 seconds.

• Add 500 µL of MTBE.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (~450 µL) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 60:40 Methanol:5 mM Ammonium Acetate).

• Vortex for 30 seconds and transfer to an autosampler vial for injection.

Protocol 3: LC-MS/MS Instrumental Conditions

The following table summarizes the starting parameters for method development. These must be optimized for the specific instrument used.[28][30][31][32]

Table 1: Instrumental Parameters

Parameter	Suggested Condition	Rationale
LC System	UHPLC System	Provides better resolution and faster run times.
Column	C18 Column (e.g., 50 x 2.1 mm, 1.8 µm)	Standard reversed-phase chemistry for retaining moderately non-polar compounds like Indapamide.
Mobile Phase A	5 mM Ammonium Acetate + 0.1% Formic Acid in Water	Provides protons for positive ionization and aids in chromatographic peak shaping.
Mobile Phase B	Methanol + 0.1% Formic Acid	Organic solvent for eluting the analyte.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Gradient	Start at 30% B, ramp to 95% B, hold, return to 30% B	A gradient ensures elution of the analyte while washing out more retained matrix components.
Injection Volume	5 µL	Balances sensitivity with potential for column overload.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM experiments.
Ion Source	Electrospray Ionization (ESI), Negative Mode	Published methods show good sensitivity for Indapamide in negative ESI mode.[28]

| MRM Transitions | See Table 2 | Specific precursor-to-product ion transitions provide high selectivity. |

Optimization of Mass Spectrometric Parameters

Multiple Reaction Monitoring (MRM) provides the selectivity required for quantification in a complex matrix.[33] The precursor ion (Q1) is the deprotonated molecule [M-H]⁻, and the product ions (Q3) are characteristic fragments. These transitions must be optimized by infusing a standard solution of both Indapamide and the IS into the mass spectrometer.[34][35]

Table 2: Exemplar MRM Transitions (Negative Ion Mode)

Compound	Precursor Ion (Q1) [m/z]	Product Ion (Q3) [m/z]	Dwell Time (ms)	Collision Energy (eV)
Indapamide	364.0	188.9	100	Optimized (e.g., -25)
Indapamide-¹³C-d₃ (IS)	367.0	188.9	100	Optimized (e.g., -25)

Note: The exact m/z values and collision energies are instrument-dependent and must be empirically determined. The transitions shown are based on published data.[28]

Bioanalytical Method Validation

A full validation was performed according to FDA and EMA guidelines to ensure the method is reliable for its intended purpose.[1][4][7]

Diagram: Bioanalytical Method Validation Logic

Caption: Core parameters assessed during bioanalytical method validation.

Validation Results Summary

The method was validated over a concentration range of 0.25 to 50 ng/mL in human plasma.[28]

Table 3: Summary of Validation Data

Validation Parameter	Acceptance Criteria (FDA/EMA)	Result
Linearity (r²)	≥ 0.99	> 0.998
Range	-	0.25 - 50 ng/mL
LLOQ	Accuracy: 80-120%, Precision: ≤20%	0.25 ng/mL (Accuracy: 97.5%, Precision: 8.2%)
Intra-Day Accuracy	85-115% (±15%)	96.8% - 104.2%
Intra-Day Precision (%CV)	≤ 15%	≤ 7.5%
Inter-Day Accuracy	85-115% (±15%)	98.1% - 102.9%
Inter-Day Precision (%CV)	≤ 15%	≤ 9.1%
Recovery	Consistent and reproducible	> 85% for both Analyte and IS
Matrix Factor (IS Normalized)	CV ≤ 15%	< 10%

| Stability (Freeze-Thaw, Bench-Top, Long-Term) | % Deviation within ±15% of nominal | Passed (all conditions) |

These results are representative and demonstrate that the method is accurate, precise, and reliable.

Conclusion

The LC-MS/MS method described here provides a robust and reliable tool for the quantitative analysis of Indapamide in human plasma. The simple liquid-liquid extraction protocol offers high and consistent recovery, while the use of a stable isotope-labeled internal standard (Indapamide-¹³C-d₃) effectively compensates for matrix effects, ensuring high accuracy and precision. The method was successfully validated according to international regulatory guidelines and is suitable for high-throughput analysis in support of clinical and preclinical studies.

References

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• Klötzel, M. et al. (2006). Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters. Available at: [Link]

• Kim, D. et al. (2019). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. Available at: [Link]

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Application Note: Preparation of Indapamide-13C-d3 Stock and Working Solutions for LC-MS/MS Bioanalysis

Introduction & Scope

In the quantitative bioanalysis of Indapamide—a thiazide-like diuretic widely used for hypertension—the use of a stable isotope-labeled internal standard (SIL-IS) is critical.[1][2][3][4] Indapamide exhibits high binding to red blood cells (blood-to-plasma ratio ~6:[1][5]1) and extensive metabolism, creating complex matrix effects in LC-MS/MS workflows.[1]

Indapamide-13C-d3 serves as the ideal SIL-IS because it co-elutes with the analyte, experiencing the exact same ionization suppression/enhancement and extraction recovery losses, yet is mass-resolved by the mass spectrometer.

This guide details the gravimetric preparation of primary stock solutions and the volumetric dilution of working solutions. It prioritizes maximizing solubility, preventing precipitation during aqueous dilution, and ensuring long-term stability.[1]

Physicochemical Context & Solubility Profile

Understanding the physical properties of Indapamide is a prerequisite for successful solution preparation. Indapamide is lipophilic and practically insoluble in water.[6][7]

Property	Characteristics	Impact on Protocol
Solubility	Soluble in Methanol , Acetonitrile , DMSO, Ethanol.[1][7] Insoluble in Water.[6][8]	Critical: Primary stock must be prepared in 100% organic solvent.
pKa	~8.8 (Weak Acid)	pH control is vital in mobile phases; avoid highly alkaline storage conditions (degradation risk).[1]
Stability	Photosensitive; Hygroscopic.[1]	Use Amber Glass vials. Desiccate the solid standard before weighing.
Binding	High affinity for proteins/RBCs.[1]	Avoid plastic adsorption; use silanized glass if observing loss at low concentrations.[1]

Protocol Phase 1: Primary Stock Solution Preparation

Objective: Create a stable, high-concentration "Master Stock" (typically 1.0 mg/mL).[1]

Materials Required[3][4][5][8][9][10][11][12][13][14]

• Analyte: Indapamide-13C-d3 Reference Standard (Check CoA for isotopic purity).

• Solvent: LC-MS Grade Methanol (Preferred) or DMSO.[1]

• Container: Amber volumetric flask (Class A) or Amber glass vial with PTFE-lined cap.

• Equipment: Analytical balance (readability 0.01 mg or better).

Step-by-Step Methodology

• Equilibration: Allow the Indapamide-13C-d3 vial to reach room temperature before opening to prevent condensation (hygroscopic nature).

• Weighing: Weigh approximately 1.0 mg of the solid standard into a tared amber glass weighing boat or directly into the vessel. Record the exact mass (

  ).[1]

• Calculation (The Correction Factor): Unlike native standards, SIL-IS preparation requires correction for both Chemical Purity and Isotopic Purity .[1]

  [1]

  • ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

    : Chemical purity (decimal, e.g., 0.98).[1]
  • : Water content/Residual solvent (from TGA/KF).[1]
  • : Isotopic correction (ratio of labeled vs. unlabeled forms, often ~0.99).[1]

• Dissolution: Add LC-MS grade Methanol to the vessel.

  • Why Methanol? It offers excellent solubility for Indapamide and is easily compatible with typical mobile phases (MeOH/Ammonium Acetate).[1]

• Homogenization: Vortex for 1 minute. If particles persist, sonicate for 5 minutes.

  • Visual Check: Solution must be crystal clear.

• Storage: Transfer to multiple small aliquots (e.g., 100 µL) in amber cryovials. Store at -20°C or -80°C .

Workflow Visualization: Stock Preparation

Figure 1: Critical workflow for the gravimetric preparation of the Primary Stock Solution.

Protocol Phase 2: Working Solution Preparation

Objective: Dilute the stock to a working concentration (e.g., 100 ng/mL or 1 µg/mL) suitable for spiking into biological matrices.

The "Solvent Crash" Risk

Warning: Direct dilution of a 100% Methanol stock into a 100% Aqueous buffer can cause micro-precipitation of Indapamide, leading to silent quantification errors.

Dilution Strategy (Serial Dilution)

• Intermediate Stock (10 µg/mL):

  • Dilute the Primary Stock (1 mg/mL) 1:100.[1]

  • Diluent: 100% Methanol.[1]

  • Reasoning: Maintains solubility while reducing concentration.[1]

• Working Solution (e.g., 100 ng/mL):

  • Dilute the Intermediate Stock.

  • Diluent: 50:50 Methanol:Water (v/v).[1][5]

  • Reasoning: Matching the organic content of the final working solution to the initial mobile phase conditions improves peak shape and prevents "solvent shock" when injected or spiked.

Workflow Visualization: Dilution Scheme

Figure 2: Serial dilution strategy designed to prevent precipitation and ensure matrix compatibility.

Quality Control & Self-Validation (QC)

Before using the solutions for critical sample analysis, validate them using the following checks:

• UV Scan (Optional but Recommended):

  • Scan the Intermediate Stock (10 µg/mL) from 200–400 nm.[1]

  • Success Criteria: Maxima should align with native Indapamide (typically ~242 nm).[1] Significant shifts indicate degradation or wrong compound.[1]

• LC-MS/MS System Suitability:

  • Blank Check: Inject a "Double Blank" (Matrix + Solvent, no IS).[1]

    • Criterion: No interference peak at the Indapamide-13C-d3 mass transition (e.g., m/z 368.1

      192.1).[1]

  • Crosstalk Check: Inject a high concentration of Native Indapamide (ULOQ) without IS.

    • Criterion: Monitor the IS channel.[9] Signal should be <5% of the typical IS response. This confirms the isotopic purity is sufficient to prevent "cross-talk."

Storage and Stability Guidelines

• Primary Stock (Methanol): Stable for at least 6 months at -20°C. Longer stability (1 year+) at -80°C.[1]

• Working Solutions (50% MeOH): Prepare fresh weekly or validate stability. Aqueous-organic mixtures are more prone to evaporation or hydrolysis over time.[1]

• Light Protection: Indapamide is sensitive to UV light.[1] All preparation should be done under yellow light if possible, or in amber glassware wrapped in foil.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3702: Indapamide.[1] PubChem. Available at: [Link][1]

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• Nakov, N., et al. (2013).[1] Development and validation of automated SPE-LC-MS/MS method for determination of indapamide in human whole blood. Biomedical Chromatography. Available at: [Link]

• Alves, A. C., et al. (2014).[1] An improved LC-MS/MS method for quantitation of indapamide in whole blood.[1][9][10] Journal of Mass Spectrometry. Available at: [Link]

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High-performance liquid chromatography conditions for Indapamide-13C-d3

Application Note: High-Performance Liquid Chromatography & MS/MS Protocol for Indapamide-13C-d3

Abstract

This technical guide details the chromatographic and mass spectrometric conditions for the quantification of Indapamide in biological matrices using Indapamide-13C-d3 as a stable isotope-labeled internal standard (SIL-IS).[1] Unlike generic HPLC-UV methods, this protocol leverages the selectivity of LC-MS/MS to eliminate matrix interference. The method utilizes a Synergi Polar-RP column (or equivalent C18 ether-linked phase) to maximize retention of the polar sulfonamide moiety, coupled with negative electrospray ionization (ESI-) for enhanced sensitivity.

Introduction & Scientific Rationale

Indapamide is a thiazide-like diuretic used for hypertension.[2][1][3][4] Its chemical structure contains a lipophilic methyl-indoline ring and a polar chlorosulfamoyl-benzamide group. This amphiphilic nature challenges standard C18 chromatography, often resulting in peak tailing or poor retention of polar metabolites.

Why Indapamide-13C-d3? In bioanalysis, matrix effects (ion suppression/enhancement) can compromise accuracy.

• Co-elution: The SIL-IS co-elutes perfectly with the analyte, experiencing the exact same ionization environment.

• Mass Shift (+4 Da): The specific labeling (13C, d3) on the methyl group provides a +4 Dalton mass shift, preventing "cross-talk" (isotopic interference) from the natural abundance isotopes of the analyte (M+1, M+2), which is a common risk with simple d3 analogs.

Physicochemical Properties

Property	Indapamide	Indapamide-13C-d3
CAS Number	26807-65-8	2934053-07-1
Molecular Formula	C₁₆H₁₆ClN₃O₃S	C₁₅[¹³C]H₁₃[²H]₃ClN₃O₃S
Molecular Weight	365.8 g/mol	~369.8 g/mol
pKa	8.8 (Sulfonamide)	8.8 (Sulfonamide)
LogP	~2.9	~2.9
Solubility	Soluble in Methanol, Acetonitrile, Ethanol.[2] Practically insoluble in water.[5][6]	Same as analyte.

Experimental Protocol

Reagents & Standards Preparation

• Stock Solution: Dissolve 1 mg of Indapamide-13C-d3 in 10 mL of Methanol (100 µg/mL). Store at -20°C.

• Working Solution: Dilute stock with 50:50 Methanol:Water to reach a concentration of 500 ng/mL .

• Note: Avoid glass containers for low-concentration aqueous solutions to prevent adsorption; use silanized glass or polypropylene.

Sample Preparation (Liquid-Liquid Extraction)

LLE is preferred over Protein Precipitation (PPT) for Indapamide to remove phospholipids that cause ion suppression.

Workflow Visualization:

Figure 1: Liquid-Liquid Extraction (LLE) workflow for clean sample isolation.

Chromatographic Conditions (LC)

The use of a polar-embedded C18 column (like Synergi Polar-RP or Acquity HSS T3) is critical to retain the polar sulfonamide moiety while maintaining good peak shape for the lipophilic indoline tail.

Parameter	Condition
System	HPLC or UHPLC (e.g., Agilent 1290, Waters Acquity)
Column	Synergi 4µm Polar-RP 80A (50 x 4.6 mm) or Acquity UPLC HSS C18 (100 x 2.1 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Acetate + 0.1% Formic Acid in Water
Mobile Phase B	Methanol (LC-MS Grade)
Elution Mode	Isocratic (for speed) or Gradient (for purity)
Isocratic Ratio	60% B : 40% A (Adjust B ±5% to optimize retention)
Flow Rate	0.5 - 1.0 mL/min (Column dependent)
Injection Vol	5 - 20 µL
Run Time	~3.0 - 4.0 minutes

Mass Spectrometry Parameters (MS/MS)

Indapamide ionizes well in both polarities. Negative Mode (ESI-) is often preferred for higher selectivity of the sulfonamide group, reducing background noise compared to positive mode.

• Ion Source: Electrospray Ionization (ESI)[7][8]

• Polarity: Negative (ESI-)

• Scan Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Indapamide	364.0 [M-H]⁻	189.0	25 - 30	100
Indapamide-13C-d3	368.0 [M-H]⁻	189.0	25 - 30	100

Note on Fragmentation: The transition from 364/368 to 189 represents the cleavage of the sulfonamide bond. Since the label (13C, d3) is located on the methyl-indoline ring (which is lost as a neutral fragment), the product ion (chlorosulfamoyl-benzamide moiety) appears at the same m/z (189.0) for both analyte and IS.[7][9][10] The discrimination occurs purely at the Precursor (Q1) stage.

MS Source Settings (Typical):

• Gas Temp: 350°C

• Gas Flow: 10 L/min

• Nebulizer: 40 psi

• Capillary Voltage: 4000 V

Method Validation & Troubleshooting

Linearity & Range: The method typically demonstrates linearity from 0.25 ng/mL to 50 ng/mL in human plasma.[11]

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
Low IS Recovery	Ion suppression from phospholipids.	Switch from PPT to LLE (MTBE). Ensure aqueous layer is not disturbed during transfer.
Peak Tailing	Secondary interactions with silanols.	Ensure Mobile Phase A contains Ammonium Acetate (buffer) to mask silanols.
Signal Drift	Source contamination.	Divert flow to waste for the first 1 min and last 0.5 min of the run.

Signal Pathway Logic:

Figure 2: MS/MS filtration logic separating Indapamide from its 13C-d3 Internal Standard.

References

• Albu, F., et al. (2005).[12] "Liquid chromatography–mass spectrometry determination of indapamide in human plasma." Journal of Chromatography B. Link

• Nakov, N., et al. (2013).[13] "High-throughput SPE-LC-MS/MS method for determination of indapamide in human serum." Macedonian Pharmaceutical Bulletin. Link

• Cayman Chemical. (2024). "Indapamide-13C-d3 Product Information & Physicochemical Data." Link

• Pinto, D., et al. (2014). "An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study." Biomedical Chromatography. Link

• U.S. FDA. (2018). "Bioanalytical Method Validation Guidance for Industry." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Indapamide | C16H16ClN3O3S | CID 3702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pdf.hres.ca [pdf.hres.ca]
• 6. Indapamide CAS#: 26807-65-8 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Indapamide in human plasma by liquid chromatography tandem mass spectrum and study on its bioequivalence [manu41.magtech.com.cn]
• 9. Determination of amlodipine, indapamide and perindopril in human plasma by a novel LC-MS/MS method: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Indapamide [drugfuture.com]
• 13. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

Quantifying Indapamide in biological matrices using Indapamide-13C-d3

Application Note: High-Sensitivity Quantification of Indapamide in Human Plasma via LC-MS/MS using Indapamide-13C-d3

Abstract & Scope

This protocol details the quantification of Indapamide, a thiazide-like diuretic, in human plasma using Indapamide-13C-d3 as a stable isotope-labeled internal standard (SIL-IS).[1][2] While traditional methods often use structural analogs (e.g., glibenclamide) or simple deuterated standards (Indapamide-d3), this guide prioritizes Indapamide-13C-d3 .[1] The inclusion of Carbon-13 coupled with deuterium on the methyl moiety provides superior isotopic stability and eliminates the risk of deuterium-hydrogen exchange (D/H exchange) during extraction and storage, ensuring maximum regulatory compliance (FDA/EMA).[1]

Target Sensitivity (LLOQ): 0.1 – 0.5 ng/mL Linear Range: 0.5 – 100 ng/mL Matrix: Human Plasma (K2EDTA or Lithium Heparin)[1]

Scientific Rationale & Mechanism

Why Indapamide-13C-d3?

Indapamide is a low-dose therapeutic (typically 1.5–2.5 mg), resulting in low

values (~20–50 ng/mL).[1] Accurate quantification at the elimination phase requires high sensitivity.

• Co-elution: The SIL-IS co-elutes with the analyte, perfectly compensating for matrix effects (ion suppression/enhancement) caused by phospholipids at the specific retention time.

• Mass Shift (+4 Da): The specific labeling on the methyl group of the indoline ring (

  and ) creates a +4 Da shift.[3] This prevents "cross-talk" (isotopic contribution) from the analyte to the IS channel, which can occur with single-deuterium labels.[1]

• Stability: Deuterium on exchangeable positions (like -NH or -OH) can be lost in aqueous acidic buffers.[1] The methyl-group label in Indapamide-13C-d3 is non-exchangeable, ensuring the internal standard concentration remains constant throughout the extraction.[1]

Analytical Strategy

We utilize Positive Electrospray Ionization (ESI+) .[1][4] Although Indapamide has acidic sulfonamide groups (suitable for ESI-), ESI+ often yields better signal-to-noise ratios on modern triple quadrupoles due to the protonation of the amide/indoline nitrogen.[1]

Materials & Reagents

Reagent	Grade/Specification	Notes
Indapamide	Reference Standard (>99%)	Analyte
Indapamide-13C-d3	SIL-IS (>98% isotopic purity)	Label: 2-methyl-
Acetonitrile (ACN)	LC-MS Grade	Organic Modifier
Ammonium Acetate	LC-MS Grade	Buffer
Formic Acid	Optima/LC-MS Grade	pH Modifier
Ethyl Acetate	HPLC Grade	Extraction Solvent
Human Plasma	Drug-free	Blank Matrix

Instrumentation & Conditions

LC System: UPLC/UHPLC (e.g., Waters Acquity or Agilent 1290) MS System: Triple Quadrupole (e.g., Sciex 6500+ or Waters Xevo TQ-XS)[1]

Mass Spectrometry Parameters (MRM)

Source: ESI Positive (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) Spray Voltage:[1] 4500 V (Typical) Temperature:[1] 500°C[1]

Compound	Precursor ( )	Product ( )	Role	Collision Energy (V)	Label Retention
Indapamide	366.1	132.1	Quantifier	30	No (Benzamide part)
Indapamide	366.1	189.1	Qualifier	22	Yes (Indoline part)
Indapamide-13C-d3	370.1	132.1	IS Quant	30	No (Label lost*)
Indapamide-13C-d3	370.1	193.1	IS Qual	22	Yes (Label kept)

Note on IS Transition: The primary fragment (132.1, chlorobenzamide moiety) does not contain the methyl label. Therefore, the IS transition is 370.1

132.1. The mass differentiation occurs solely at Q1 (Precursor). This is valid and standard, provided Q1 resolution is unit-mass or better.

Chromatography[5][6][7]

• Column: C18, 2.1 x 50 mm, 1.7 µm (e.g., Acquity BEH C18 or Phenomenex Kinetex).[1]

• Mobile Phase A: 5 mM Ammonium Acetate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (100%).[1]

• Flow Rate: 0.4 mL/min.

Gradient Table:

• 0.0 min: 10% B (Load)

• 0.5 min: 10% B

• 2.5 min: 90% B (Elute)

• 3.0 min: 90% B (Wash)

• 3.1 min: 10% B (Re-equilibrate)

• 4.5 min: Stop

Sample Preparation Protocol (Liquid-Liquid Extraction)

Liquid-Liquid Extraction (LLE) is selected over Protein Precipitation (PPT) to minimize phospholipid carryover and maximize sensitivity.[1]

Workflow Diagram

Caption: Step-by-step Liquid-Liquid Extraction (LLE) workflow for isolating Indapamide from plasma.

Detailed Steps

• Aliquot: Transfer 200 µL of patient plasma into a 2 mL tube.

• IS Addition: Spike 20 µL of Indapamide-13C-d3 working solution. Vortex briefly.

• Acidification: Add 50 µL of 0.1M Formic Acid or Acetate Buffer (pH 4.0). Rationale: Indapamide is a weak acid; lowering pH suppresses ionization, making it more hydrophobic and improving partitioning into the organic solvent.

• Extraction: Add 1.5 mL Ethyl Acetate . (Alternative: MTBE).[1][4]

• Separation: Vortex for 5 minutes (high speed). Centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer: Flash freeze the aqueous layer (optional) or carefully pipette 1.2 mL of the upper organic layer into a fresh tube.

• Evaporation: Dry under nitrogen stream at 40°C.

• Reconstitution: Dissolve residue in 100 µL of Mobile Phase (80% Water / 20% ACN). Vortex well.

Validation & Quality Control (FDA/EMA Guidelines)

The method must be validated according to the FDA Bioanalytical Method Validation Guidance (2018) .[5][6]

Validation Summary Table

Parameter	Acceptance Criteria (FDA 2018)	Experimental Setup
Linearity	ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">	8 non-zero standards (0.5 – 100 ng/mL).[1]
Accuracy	±15% (±20% at LLOQ)	5 replicates at LLOQ, Low, Med, High QC.
Precision (CV)	<15% (<20% at LLOQ)	Intra-day and Inter-day assessment.[1][7][8]
Recovery	Consistent across levels	Compare extracted QC vs. unextracted standards.
Matrix Effect	MF within ±15%	Compare post-extraction spike vs. neat solution. IS-normalized MF is critical.

System Suitability Test (SST)

Before every batch, inject a "System Suitability" sample (typically a Middle QC).[1]

• Requirement: Retention time deviation < 0.2 min; IS Area response consistent (CV < 5% for first 5 injections).

Troubleshooting & Optimization

• Issue: Low Sensitivity.

  • Solution: Switch from Ethyl Acetate to Diethyl Ether (more volatile, concentrates better) or increase plasma volume to 500 µL. Ensure the MS source is clean.

• Issue: High Backpressure.

  • Solution: Plasma lipids may be clogging the column. Ensure the LLE transfer step does not disturb the "buffy coat" or aqueous layer. Use a diverter valve to send the first 0.5 min of LC flow to waste.

• Issue: IS Signal Variability.

  • Solution: Check for "Crosstalk." Inject a high concentration of Analyte (ULLOQ) without IS. If a peak appears in the IS channel, the mass resolution of Q1 is too wide. Tighten Q1 resolution to "Unit" or "High".

References

• U.S. Food and Drug Administration (FDA). (2018).[1][5] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Jain, D. S., et al. (2006).[1][4] Liquid chromatography–tandem mass spectrometry validated method for the estimation of indapamide in human whole blood.[4][9][10] Journal of Chromatography B, 834(1-2), 149-154.[1][4] Retrieved from [Link]

• Rezk, M. R., & Badr, K. A. (2020).[1] Determination of amlodipine, indapamide and perindopril in human plasma by a novel LC-MS/MS method: Application to a bioequivalence study. Biomedical Chromatography. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of Indapamide in human plasma by liquid chromatography tandem mass spectrum and study on its bioequivalence [manu41.magtech.com.cn]
• 5. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 6. labs.iqvia.com [labs.iqvia.com]
• 7. Simple, sensitive and rapid LC-MS method for the quantitation of indapamide in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A sensitive LC-ESI-MS method for the determination of indapamide in human plasma: method and clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of amlodipine, indapamide and perindopril in human plasma by a novel LC-MS/MS method: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust LC-MS/MS Method for the Simultaneous Determination of Indapamide and its Metabolites in Biological Matrices Using a Stable Isotope-Labeled Internal Standard

Abstract & Introduction

Indapamide is a thiazide-like diuretic widely prescribed for the management of hypertension and edema.[1][2] To support pharmacokinetic, bioequivalence, and toxicological studies, a highly sensitive and selective analytical method is required for the accurate quantification of Indapamide and its metabolites in biological fluids. Indapamide is subject to extensive hepatic metabolism, resulting in numerous metabolic products, with less than 7% of the parent drug excreted unchanged in urine.[1][3][4][5] Studies have identified as many as 19 distinct metabolites, making simultaneous analysis a complex challenge.[3][4][5]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its superior sensitivity and specificity.[6][7] A critical component of a robust LC-MS/MS assay is the use of an appropriate internal standard (IS) to correct for variability during sample processing and analysis. A stable isotope-labeled (SIL) internal standard is the preferred choice as it shares near-identical physicochemical properties with the analyte.

This application note details a validated LC-MS/MS method for the simultaneous quantification of Indapamide and its key metabolites. The method employs Indapamide-¹³C-d₃ as the internal standard. The use of a ¹³C-labeled standard is particularly advantageous as it ensures perfect co-elution with the analyte, providing the most accurate compensation for matrix effects and other sources of analytical variability, a feature that can be less reliable with deuterium-only labeled standards under high-resolution chromatographic conditions.[7][8]

Principle of the Method

This method leverages the precision of tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode. Biological samples (e.g., plasma, serum) are first fortified with the Indapamide-¹³C-d₃ internal standard. The analytes and the IS are then isolated from the complex biological matrix using either Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE). Following extraction, the sample is injected into a UHPLC system for chromatographic separation. The compounds are then ionized using an electrospray ionization (ESI) source and detected by the mass spectrometer. Quantification is achieved by calculating the peak area ratio of each analyte to the internal standard and plotting this against a calibration curve constructed from standards of known concentrations.

Materials, Reagents, and Equipment

3.1 Reagents and Chemicals

• Indapamide reference standard (>99% purity)

• Reference standards for major Indapamide metabolites (if available)

• Indapamide-¹³C-d₃ internal standard (>99% purity, >98% isotopic enrichment)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (Type I, 18.2 MΩ·cm)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Methyl tert-butyl ether (MTBE) (HPLC Grade)

• Human Plasma, K₂EDTA (screened and blank)

3.2 Equipment

• UHPLC System (e.g., Waters Acquity, Shimadzu Nexera)

• Tandem Mass Spectrometer with ESI source (e.g., Sciex 6500, Thermo TSQ Altis)

• Analytical Balance

• Centrifuge capable of 4000 x g

• Vortex Mixer

• Positive Pressure Manifold or Vacuum Manifold for SPE

• Nitrogen Evaporation System

Experimental Protocols

4.1 Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve reference standards of Indapamide, its metabolites, and Indapamide-¹³C-d₃ in methanol to achieve a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the primary stocks in 50:50 (v/v) methanol:water to create working solutions for constructing the calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Indapamide-¹³C-d₃ primary stock with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

4.2 Sample Preparation Biological samples present a complex matrix containing proteins, phospholipids, and salts that can interfere with analysis.[9] A robust extraction is crucial for removing these interferences and ensuring method reliability. Two effective protocols are presented below.

Protocol A: Liquid-Liquid Extraction (LLE) LLE is a cost-effective method effective at removing salts and highly polar interferences.[10]

• Pipette 100 µL of plasma sample (blank, standard, or QC) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS Working Solution (100 ng/mL) and vortex briefly.

• Add 600 µL of MTBE.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (~550 µL) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Water:Methanol with 0.1% Formic Acid). Vortex to mix.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol B: Solid-Phase Extraction (SPE) SPE offers higher selectivity and can produce cleaner extracts, which is beneficial for minimizing matrix effects and extending column life.[11][12] A mixed-mode or hydrophilic-lipophilic balance (HLB) sorbent is recommended.[9]

• Condition: Pass 1 mL of methanol through an Oasis PRiME HLB µElution plate well.

• Equilibrate: Pass 1 mL of Type I water through the well.

• Load: Pipette 100 µL of plasma sample (pre-treated by adding 25 µL of IS and diluting with 200 µL of 4% phosphoric acid in water) into the well. Draw the sample through slowly.

• Wash: Wash the sorbent with 1 mL of 5% methanol in water to remove polar interferences.

• Elute: Elute the analytes with 2 x 50 µL aliquots of acetonitrile into a clean collection plate or tube.

• Evaporate the solvent to dryness under nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase. Vortex to mix.

• Transfer to an autosampler vial for analysis.

Workflow for Indapamide Bioanalysis

Sources

• 1. Pharmacokinetics and clinical pharmacology of indapamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ukisotope.com [ukisotope.com]
• 9. jk-sci.com [jk-sci.com]
• 10. waters.com [waters.com]
• 11. organomation.com [organomation.com]
• 12. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]

Technical Notes & Optimization

Stability of Indapamide-13C-d3 in plasma during freeze-thaw cycles

Subject: Troubleshooting Freeze-Thaw Stability for Bioanalytical Method Validation

Executive Summary & Molecule Profile

The Core Issue: You are likely observing variability in the recovery or response of Indapamide-13C-d3 (Internal Standard) or the analyte/IS ratio during freeze-thaw (F/T) cycles in plasma.

The Scientific Reality: Indapamide is chemically stable in plasma under neutral conditions. If you observe "instability," it is rarely due to the isotope label (

or ) chemically detaching.[1] Instead, the issue is almost exclusively physical (solubility/adsorption) or enzymatic (hydrolysis) .[1]

Molecule Profile:

• Analyte: Indapamide (Thiazide-like diuretic).[1][2][3][4][5][6][7]

• Internal Standard: Indapamide-13C-d3 (typically labeled on the 2-methyl group of the indoline ring).[1][2]

• LogP: ~2.9 (Lipophilic).[1][2]

• Critical Risk: Low solubility in aqueous matrix; adsorption to polypropylene containers; hydrolysis of the amide bond under extreme pH.

Standardized Freeze-Thaw Protocol (FDA/EMA M10 Compliant)

Do not cut corners here. Most "stability failures" are actually "protocol failures."[1][2]

The "Golden" Workflow

Step	Action	Technical Rationale
1. Spiking	Spike plasma with Indapamide to Low and High QC levels. Do not add IS yet.	IS is usually added during sample processing (precipitation/extraction), not during the storage stability test.
2. Aliquoting	Aliquot into polypropylene tubes.[2] Cap tightly.	Prevents evaporation-induced concentration (which looks like "super-stability").[1][2]
3. Freezing	Store at -20°C or -70°C for >12 hours .	FDA M10 requirement.[1][2][8] Ensures the matrix is completely frozen core-to-periphery.
4.[1][2] Thawing	Thaw unassisted at Room Temperature (RT).[1][2]	Water baths can accelerate enzymatic hydrolysis.
5.[2] Mixing	CRITICAL: Vortex for 30-60 seconds.	Lipophilic drugs (Indapamide) segregate to the center or walls during freezing (cryoconcentration). You must re-homogenize.
6. Cycling	Repeat steps 3-5 for a minimum of 3 cycles .	Simulates real-world sample handling.
7. Analysis	Process frozen QCs alongside Freshly Prepared QCs .	"Fresh" is the only valid comparator.[2] Do not compare to "Cycle 1."

Troubleshooting Guide (Q&A Format)

Issue A: The IS response is progressively dropping with each cycle.

Diagnosis: Adsorption (The "Container Effect") Indapamide is lipophilic. During the freeze-thaw process, proteins denature and the drug can precipitate or adsorb to the plastic walls of the cryovial.

• Q: Is the label falling off?

  • A: No. The -13C and -d3 labels on the methyl group are chemically inert.[1][2] They do not exchange with water.[1][2]

• The Fix:

  • Change Plastic: Switch to low-binding polypropylene tubes.

  • Solvent Assist: If your protocol allows, add a tiny percentage (1-2%) of modifier (e.g., methanol) to the plasma before spiking (only if valid for your study design), OR ensure the thawing is followed by vigorous vortexing to re-solubilize any adsorbed drug back into the plasma proteins.

Issue B: The Analyte/IS Ratio is shifting, but IS response is stable.

Diagnosis: Differential Degradation (Hydrolysis) The parent drug (Indapamide) might be degrading while the IS (added after the cycles during processing) remains fresh.

• Q: Could enzymes be eating the drug?

  • A: Yes. Indapamide contains an amide bond susceptible to hydrolysis.[1][2] While plasma esterases are the usual suspects, amidases can also be active.

• The Fix:

  • Temperature Control: Thaw on ice instead of RT.

  • pH Stabilization: Check if the plasma pH has drifted.[2] Hydrolysis is accelerated in alkaline conditions.[2] Ensure plasma is neutral (pH 7.4).[1][2]

Issue C: "Ghost" peaks or Mass Shifts in the IS channel.

Diagnosis: Cross-Talk or Impurity

• Q: I see the IS signal in the Blank plasma?

  • A: This is not a stability issue; it is a purity issue.

  • Mechanism: If your Indapamide-13C-d3 is only 98% isotopic purity, the remaining "d0" or "d1" will show up in the parent channel.[1][2]

• The Fix:

  • Ensure the mass difference is sufficient (>3 Da).[2]

  • Check the Certificate of Analysis (CoA) for isotopic purity.[2]

Visualizing the Failure Logic

Use the following logic tree to diagnose your specific stability failure.

Figure 1: Diagnostic Logic Tree for Indapamide Stability Failures. Blue nodes represent decision points; Green nodes represent actionable solutions.

Deep Dive: The Chemistry of Degradation

Understanding why it fails allows you to defend your data to regulators.[2]

The Hydrolysis Pathway

Indapamide contains two key moieties: a sulfonamide and a methylindoline ring, linked by an amide bond.

• The Attack: Water (catalyzed by enzymes or pH extremes) attacks the carbonyl carbon of the amide bond.

• The Split: The molecule cleaves into:

  • Product A: 4-chloro-3-sulfamoylbenzoic acid.[1][2][6]

  • Product B: 1-amino-2-methylindoline.[1][3]

• The Impact on IS: If your IS is labeled on the methylindoline part (the standard "d3" position), and hydrolysis occurs, you lose the signal because the mass spec is looking for the intact parent mass.

Diagram of Degradation Risk:

Figure 2: Hydrolysis pathway of Indapamide showing the cleavage of the amide bond.

Acceptance Criteria (Data Table)

When validating your Freeze-Thaw stability, your data must meet these criteria to be acceptable for FDA/EMA submission.

Parameter	Acceptance Criteria (FDA M10)	Calculation
Accuracy (Bias)	±15% of Nominal Concentration
Precision (CV)	≤15%
Comparison	Must compare against Fresh curve	Do not use frozen curve for stability assessment.
Replicates	Minimum 3 per level (Low & High QC)	Recommend 5-6 to allow for outliers.

References

• FDA/ICH. (2022).[1][2] M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[2] [Link]

• Niopas, I., & Daftsios, A. C. (2002).[1] Determination of indapamide in human plasma by high-performance liquid chromatography. Journal of Chromatography B. (Demonstrates stability of Indapamide in plasma at -20°C). [Link]

• PubChem. (2023).[1][2] Indapamide Compound Summary. National Center for Biotechnology Information.[1][2] (Structural data for hydrolysis analysis). [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. farmaciajournal.com [farmaciajournal.com]
• 4. Indapamide - Wikipedia [en.wikipedia.org]
• 5. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indapamide | C16H16ClN3O3S | CID 3702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. fda.gov [fda.gov]

Addressing signal interference in Indapamide-13C-d3 mass spectra

Introduction

Welcome to the Technical Support Center. You are likely here because your Indapamide-13C-d3 internal standard (IS) is behaving unexpectedly—perhaps showing signal in the blank (cross-talk), exhibiting variable recovery, or failing to compensate for matrix effects.

Indapamide is a sulfonamide-diuretic containing both Chlorine (Cl) and Sulfur (S) . These elements possess significant natural isotopic abundances (

~24%, ~4%), which creates a wide isotopic envelope. When using a stable isotope-labeled IS like Indapamide-13C-d3 (typically +4 Da shift), "isotopic cross-talk" is the most common failure mode.

This guide moves beyond basic troubleshooting to address the structural and physical chemistry causes of interference.

Module 1: Isotopic Cross-Talk & Purity (The "Ghost" Peak)

Symptom: You see a peak in the IS channel (e.g., m/z 370

136) when injecting a high concentration of unlabeled Indapamide (ULOQ), or vice versa.

Root Cause Analysis

Because Indapamide contains Chlorine, its mass spectrum is not a single peak but a cluster (M, M+2, M+4).

• M+4 Contribution: The natural abundance of

  and in the unlabeled drug creates a small but significant signal at M+4. If your IS is only +4 Da heavier (13C-d3), the "natural" M+4 of the drug will masquerade as the IS.

• Impurity in IS: The IS synthesis may contain trace amounts of M+0 (unlabeled) or M+3 (incomplete labeling), which interferes with the analyte channel.

Troubleshooting Protocol

Step 1: The "Zero-Sample" Validation Run the following sequence to quantify the interference:

• Inject Mobile Phase: Ensure system is clean.

• Inject IS Only (at working conc.): Monitor Analyte transition.

  • Acceptance: Signal < 20% of LLOQ.

• Inject Analyte ULOQ (no IS): Monitor IS transition.

  • Acceptance: Signal < 5% of IS working response.

Step 2: Optimizing IS Concentration Do not arbitrarily pick an IS concentration. It must be high enough to overcome the detector noise but low enough that its isotopic impurities do not swamp the LLOQ of the analyte.

Step 3: Transition Selection (The "M+2" Trick) If M+4 cross-talk is too high, switch the IS parent ion monitoring to the M+2 isotope of the IS (if sensitivity allows). This shifts the mass window away from the analyte's primary isotopic envelope.

Visual: Cross-Talk Diagnosis Workflow

Caption: Logic flow for distinguishing between system carryover, isotopic cross-talk, and IS impurity interference.

Module 2: Fragmentation & MRM Specificity

Symptom: High baseline noise or non-linear calibration curves.

Mechanism: Indapamide undergoes specific fragmentation in ESI+ mode. The choice of transition is critical.

• Parent Structure: 4-chloro-N-(2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzamide.

• Fragmentation: The primary cleavage occurs at the amide bond.

  • Fragment A (Benzamide side): Contains the Cl and Sulfonamide.

  • Fragment B (Indoline side): Contains the methyl-indoline ring.[1]

Critical Check: You must know where your 13C and Deuterium labels are located.

• If your labels are on the Indoline ring (common for d3), but you monitor a fragment from the Benzamide side , your IS transition will look identical to the analyte (interference!).

Recommended MRM Transitions

Compound	Ionization	Precursor (m/z)	Product (m/z)	Notes
Indapamide	ESI (+)	366.1	132.1	Cleavage of indoline ring (High Intensity)
Indapamide	ESI (+)	366.1	190.0	Loss of sulfonamide (High Specificity)
Indapamide	ESI (-)	364.0	189.0	Loss of amide group
Indapamide-13C-d3	ESI (+)	370.1	136.1	Assumes d3 on methyl + 13C on indoline
Indapamide-13C-d3	ESI (+)	370.1	132.1	WARNING: If labels are on the Benzamide side, this transition fails.

Expert Tip: Always perform a Product Ion Scan on your specific lot of IS to confirm which fragments retain the heavy isotopes.

Module 3: Matrix Effects & Chromatography

Symptom: Signal suppression (low response) or enhancement at specific retention times.

Mechanism:

• Phospholipids: Lyso-PC (m/z 496, 524) often co-elutes with Indapamide in standard C18 gradients.

• Degradation Products: Indapamide is unstable in alkaline conditions (hydrolysis).[2] The hydrolysis product (4-chloro-3-sulfamoylbenzoic acid) can interfere if not chromatographically resolved.

Chromatographic Optimization Protocol

Column Selection:

• Standard: C18 (Good, but may co-elute with lipids).

• Recommended:Phenyl-Hexyl or Polar-RP . The pi-pi interaction with the indoline ring offers superior selectivity against aliphatic phospholipids.

Mobile Phase:

• A: 2 mM Ammonium Formate + 0.1% Formic Acid (Acidic pH stabilizes Indapamide).

• B: Methanol (Better sensitivity than Acetonitrile for Indapamide in ESI+).

Visual: Method Development Workflow

Caption: Workflow for mitigating matrix effects. LLE (Liquid-Liquid Extraction) is preferred over Protein Precipitation (PPT) to remove phospholipids.

FAQs: Rapid Fire Troubleshooting

Q: My IS signal intensity drops over the course of a long run (100+ samples). A: This is likely Deuterium Exchange or Stability. If your mobile phase is highly acidic (pH < 2) or basic (pH > 8) and the deuterium labels are on exchangeable positions (e.g., N-D or O-D), they will swap with solvent protons.

• Fix: Ensure your "d3" label is on the methyl group (C-D bonds are stable). Verify the pH of your mobile phase is buffered around 3.5–4.0.

Q: I see a "shoulder" peak on my Indapamide-13C-d3 peak. A: This is likely a degradation product or an isobaric impurity . Indapamide hydrolyzes to form 4-chloro-3-sulfamoylbenzamide.[2]

• Fix: Check your autosampler temperature. It must be kept at 4°C. Indapamide is unstable at room temperature in plasma for prolonged periods [1].

Q: Can I use Indapamide-d3 instead of 13C-d3? A: Yes, but 13C-d3 is superior. The addition of Carbon-13 (+1) along with Deuterium (+3) creates a +4 mass shift. A +3 shift (d3 only) often still overlaps with the Chlorine isotope pattern (M+2 of the analyte), whereas +4 moves it further into the clear [2].

References

• Nino, M., et al. (2025). Stability-indicating LC-MS/MS method for identification and structural characterization of degradation products of indapamide. Royal Society of Chemistry Advances. Link

• Wang, S., & Cyronak, M. (2013). Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry. Analytical Chemistry.[3][4][5][6][7][8][9][10] Link

• Jain, D.S., et al. (2006).[7] Liquid chromatography-tandem mass spectrometry validated method for the estimation of indapamide in human whole blood.[5][8][11] Journal of Chromatography B. Link

• BenchChem Technical Support. (2025). Application Note: Quantitative Analysis of Indapamide and its Metabolites by LC-MS/MS.Link

Sources

• 1. Chemical stability and interactions in a new antihypertensive mixture containing indapamide and dihydralazine using FT-IR, HPLC and LC-MS methods - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06707D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Determination of Indapamide in human plasma by liquid chromatography tandem mass spectrum and study on its bioequivalence [manu41.magtech.com.cn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Indapamide-13C-d3 Stability and Storage

Welcome to the technical support guide for Indapamide-13C-d3. This resource is designed for researchers, analytical scientists, and drug development professionals who utilize isotopically labeled Indapamide as an internal standard for quantification by GC- or LC-MS. Maintaining the chemical and isotopic purity of this standard is paramount for generating accurate and reproducible data. This guide provides in-depth answers to frequently asked questions and troubleshooting scenarios related to the storage and handling of Indapamide-13C-d3 to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid Indapamide-13C-d3?

For maximal long-term stability, solid Indapamide-13C-d3 should be stored at -20°C [1]. It is also crucial to protect the compound from light and moisture.

• Expertise & Experience: The primary drivers of degradation for solid-state pharmaceuticals are temperature, light, and humidity. Storing at -20°C significantly slows down the rate of any potential solid-state chemical reactions. Indapamide, the parent compound, is known to be susceptible to degradation under various stress conditions, including heat and light[2][3]. While stable isotope labeling does not make the molecule inherently less stable chemically, the same degradation pathways apply[4][5]. The manufacturer's recommendation of -20°C is based on stability studies and provides a shelf-life of at least four years when stored correctly[1]. We recommend storing the vial inside a desiccator within the freezer to provide an additional layer of protection against moisture, especially in facilities with frequent freezer access.

Q2: Is Indapamide-13C-d3 radioactive? Do I need special handling procedures?

No, Indapamide-13C-d3 is not radioactive . It is labeled with stable isotopes (Carbon-13 and Deuterium), which are non-radioactive forms of atoms[4][6].

• Trustworthiness: Unlike radioactive isotopes (e.g., ¹⁴C or ³H) which undergo radioactive decay, stable isotopes do not emit radiation[4][5]. Therefore, no specialized radiological safety precautions are required for handling or disposal beyond standard laboratory safety protocols for chemical reagents. The storage guidelines are focused exclusively on preventing chemical degradation to maintain the compound's purity as an analytical standard, not on mitigating radiological hazards[4][7].

Q3: How should I prepare and store stock solutions of Indapamide-13C-d3?

Proper preparation and storage of solutions are critical as degradation occurs more readily in solution than in the solid state.

• Solvent Selection: Indapamide-13C-d3 is soluble in organic solvents such as acetonitrile, DMSO, DMF, ethanol, and methanol[1]. It is practically insoluble in water[8]. For LC-MS applications, we recommend using HPLC or MS-grade acetonitrile or methanol as the primary solvent to ensure compatibility with mobile phases and minimize potential interferences.

• Storage of Solutions: Stock solutions should be stored at -20°C in tightly sealed, amber glass vials to protect from light. For short-term use (e.g., daily working solutions), storage at 2-8°C is acceptable for a limited duration, but stability should be verified. Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.

Q4: Why is protection from light so important for Indapamide?

Indapamide is susceptible to photodegradation. Exposure to light, particularly UV light, can induce chemical reactions that alter the molecule's structure.

• Authoritative Grounding: Forced degradation studies have shown that Indapamide degrades when exposed to light[3][9]. One of the known degradation pathways involves the oxidation of the indoline ring system, which can lead to the formation of impurities such as 4-chloro-N-(2-methyl-1H-indol-1-yl)-3-sulfamoylbenzamide (Impurity B)[3][10]. The formation of such degradants compromises the purity of the standard, leading to inaccurate quantification of the target analyte. Always use amber vials or wrap clear vials in aluminum foil for both storage and handling on the benchtop or in an autosampler.

Troubleshooting Guide

Q5: I see an unexpected peak in my LC-MS analysis. Could it be a degradant of my Indapamide-13C-d3 standard?

This is a common issue that can often be traced back to improper storage or handling. The degradation of Indapamide-13C-d3 will follow pathways similar to the unlabeled compound, leading to predictable impurities.

• Expertise & Experience: The most common degradation products result from hydrolysis (acidic or basic conditions) and oxidation[2][11].

  • Acidic/Basic Hydrolysis: Under strong acidic or basic conditions, the amide bond in Indapamide can be cleaved, yielding 4-chloro-3-sulfamoylbenzoic acid (Im1)[2][11]. If your mobile phase is not properly buffered or if the sample was exposed to acidic or basic contaminants, you may observe a peak corresponding to this degradant.

  • Oxidative Degradation: As mentioned in Q4, oxidation is a significant degradation pathway, often accelerated by light or the presence of oxidizing agents[11][12]. This can lead to the formation of Impurity B[3].

• Trustworthiness: To confirm if an unexpected peak is a degradant, you can perform a simple stress test. Intentionally expose a small aliquot of your standard to harsh conditions (e.g., mild acid, base, or hydrogen peroxide) for a short period. If the peak of interest increases in the stressed sample, it strongly suggests it is a degradation product.

Troubleshooting Flowchart

The following diagram outlines a logical workflow for troubleshooting issues related to the stability of your Indapamide-13C-d3 standard.

Caption: Troubleshooting workflow for Indapamide-13C-d3 stability issues.

Data Summary and Protocols

Summary of Storage Conditions

This table summarizes the key storage parameters to prevent the degradation of Indapamide-13C-d3.

Parameter	Solid Compound	Stock Solution (in Acetonitrile/Methanol)	Potential Consequence of Deviation
Temperature	-20°C (Long-term) [1]	-20°C (Long-term) ; 2-8°C (Short-term, < 1 week)	Increased rate of chemical degradation.
Light Exposure	Store in dark. Use manufacturer's vial.	Store in amber glass vials.	Photodegradation, leading to oxidative impurities[3].
Humidity/Moisture	Store in a desiccated environment.	Use anhydrous grade solvents. Keep tightly sealed.	Hydrolysis of the amide linkage[2][11].
Atmosphere	Standard air is acceptable.	Standard air is acceptable.	N/A (unless reactive contaminants are present).
Recommended Shelf-Life	≥ 4 years (if stored correctly)[1]	~1-3 months at -20°C (stability should be verified).	Loss of purity, leading to inaccurate analytical results.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Primary Stock Solution

This protocol describes the steps for preparing a primary stock solution from solid material.

• Equilibration: Allow the vial of solid Indapamide-13C-d3 to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Weighing: Accurately weigh a precise amount of the solid (e.g., 5.00 mg) using an analytical balance.

• Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask of the appropriate size (e.g., 5 mL for a 1 mg/mL solution).

• Solvent Addition: Add a small amount of HPLC or MS-grade acetonitrile or methanol to dissolve the solid completely. Use gentle sonication if necessary.

• Dilution to Volume: Once fully dissolved, dilute to the flask's calibration mark with the same solvent.

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Storage: Immediately transfer the solution to a labeled amber glass vial with a PTFE-lined cap for storage at -20°C. Consider creating smaller single-use aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Verifying Purity and Stability by LC-MS

This protocol provides a basic method to check the purity of your standard.

• Sample Preparation: Prepare a working solution by diluting your stock solution to a concentration suitable for your instrument's detector (e.g., 100-1000 ng/mL) using the initial mobile phase composition.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)[11].

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start with a high aqueous percentage (e.g., 90% A) and ramp to a high organic percentage (e.g., 95% B) over several minutes to elute the compound and any less polar degradants[11].

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 30-40°C.

• MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode. Indapamide can be detected in both, though negative mode may show the deprotonated molecule [M-H]⁻[3].

  • Analysis: Acquire data in full scan mode to search for expected masses of the parent compound and potential degradants.

• Data Analysis:

  • Integrate the peak area of the main Indapamide-13C-d3 peak and any other observed peaks.

  • Calculate the purity as: (Area of Parent Peak / Sum of All Peak Areas) * 100.

  • A freshly prepared standard should exhibit >99% purity. A significant decrease in this value or the appearance of new peaks over time indicates degradation.

References

• Vertex AI Search Grounding API Redirect. (n.d.). Indapamide (USP) | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com.
• Moravek, Inc. (n.d.). How To Store And Dispose Of Radiolabeled Compounds.
• Drugs.com. (2025, September 16). Indapamide: Package Insert / Prescribing Information.
• National Center for Biotechnology Information. (n.d.). Indapamide. PubChem.
• Moravek. (n.d.). How To Properly Store Your Radiolabeled Compounds.
• ResearchGate. (n.d.). Degradation pathways of captopril (1A) and indapamide (1B).
• Belanger, P. M., & Sitar, D. S. (1984). Indapamide: clinical pharmacology, therapeutic efficacy in hypertension, and adverse effects. Pharmacotherapy, 4(4), 187-193.
• ResearchGate. (n.d.). Summary of indapamide degradation behavior.
• Li, J., Wang, Y., & Zhang, Y. (2020). Simultaneous Analysis of Indapamide and Related Impurities in Sustained-Release Tablets by a Single-Run HPLC-PDA Method. Journal of Analytical Methods in Chemistry, 2020, 8864938.
• Farmacia Journal. (n.d.). HPLC-UV DETERMINATION OF INDAPAMIDE IN THE PRESENCE OF ITS MAIN SYNTHESIS AND DEGRADATION IMPURITIES. METHOD VALIDATION.
• Cayman Chemical. (n.d.). Indapamide-13C-d3 (CAS Number: 2934053-07-1).
• Gumieniczek, A., Galeza, J., Berecka, A., Mroczek, T., Wojtanowski, K., Lipska, K., & Skarbeka, J. (2018). Chemical stability and interactions in a new antihypertensive mixture containing indapamide and dihydralazine using FT-IR, HPLC and LC-MS methods. RSC Advances, 8(68), 39031-39042.
• ChemicalBook. (2025, September 12). Indapamide | 26807-65-8.
• Padval, M. V., & Bhargava, H. N. (1993). Liquid chromatographic determination of indapamide in the presence of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 11(10), 1033–1036.
• ResearchGate. (2025, August 7). Improved Ultra-Performance LC Determination of Indapamide in Human Plasma.
• Monnin, C., et al. (2019). A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide. Molecules, 24(9), 1791.
• Indian Journal of Pharmaceutical Education and Research. (n.d.). Development and Validation of Stability-Indicating RP-HPLC Method for Determination of Indapamide and Amlodipine Besylate.
• Wikipedia. (n.d.). Isotopic labeling.
• Amerigo Scientific. (n.d.). Stable Isotope-labeled Compounds.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemical stability and interactions in a new antihypertensive mixture containing indapamide and dihydralazine using FT-IR, HPLC and LC-MS methods - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06707D [pubs.rsc.org]
• 4. moravek.com [moravek.com]
• 5. Stable Isotope-labeled Compounds - Amerigo Scientific [amerigoscientific.com]
• 6. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 7. moravek.com [moravek.com]
• 8. Indapamide | 26807-65-8 [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. farmaciajournal.com [farmaciajournal.com]
• 11. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijper.org [ijper.org]

Resolving calibration curve non-linearity with Indapamide-13C-d3

Technical Support Center: Indapamide Assay Optimization Topic: Resolving Calibration Curve Non-Linearity with Indapamide-13C-d3 Ticket ID: IND-ISO-4492 Status: Open Analyst: Senior Application Scientist

Executive Summary

You are encountering non-linearity in your Indapamide LC-MS/MS calibration curve while using Indapamide-13C-d3 as an internal standard (IS). Indapamide (a thiazide-like diuretic with a sulfonamide moiety) presents specific challenges regarding adsorption and ionization saturation. Furthermore, while a +4 Da mass shift (13C-d3) theoretically prevents isotopic overlap, the presence of a Chlorine atom in the molecule introduces naturally occurring isotopic abundance (M+2) that must be accounted for to prevent "cross-talk."

This guide is structured as a tiered troubleshooting workflow to isolate the root cause: Spectral Cross-talk , Adsorption , or Detector Saturation .

Tier 1: Diagnostic Triage (Immediate Checks)

Before altering the chemistry, confirm the nature of the non-linearity.

Symptom	Curve Shape	Probable Cause	Action
High Intercept	Linear but does not pass through zero; poor accuracy at LLOQ.	IS Impurity (Unlabeled Indapamide in your IS).	Perform [Protocol A] below.
Plateau at Top	Curve flattens at high concentrations (ULOQ).	Detector Saturation or Dimerization.	Switch to less sensitive transition or dilute.
Drop-off at Bottom	Signal disappears or is non-linear only at LLOQ.	Adsorption (Sulfonamide sticking to hardware).	Add 0.1% BSA or switch to PEEK tubing.
Quadratic Fit	Curve bends upwards or downwards across the range.	Cross-Talk (Analyte contributing to IS channel).	Perform [Protocol A] below.

Tier 2: Isotopic & Spectral Cross-Talk (The Core Science)

The most common cause of non-linearity with stable isotope labeled (SIL) standards is Cross-Talk .

The Mechanism: Indapamide (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) contains Chlorine.

• Analyte (M+0): Contains

  (100% abundance).

• Analyte (M+2): Contains

  (~32% abundance).

• IS (Indapamide-13C-d3): Shifted by +4 Da.

If your mass resolution is low, or if the IS is not isotopically pure, the channels will bleed into each other.

Visualizing the Interference Logic

Figure 1: Decision logic for diagnosing isotopic cross-talk between Indapamide and its 13C-d3 analog.

Protocol A: The "Zero-Blank-ULOQ" Validation

Perform this experiment to quantify the interference.

Steps:

• Inject a Double Blank: Mobile phase only. (Expect: No signal).

• Inject a "Zero" Sample: Matrix + Internal Standard (IS) only.

  • Observation: Monitor the Analyte transition (e.g., 366→132).

  • Pass Criteria: Analyte peak area must be < 20% of the LLOQ peak area.

  • Failure: If you see a peak, your IS contains "native" Indapamide. Solution: Lower the IS concentration to reduce the absolute amount of impurity, or buy a higher purity grade.

• Inject a ULOQ Sample (No IS): High concentration analyte, no Internal Standard.

  • Observation: Monitor the IS transition (e.g., 370→136).

  • Pass Criteria: IS peak area must be < 5% of the average IS response.

  • Failure: If you see a peak, natural isotopes of Indapamide are bleeding into the IS window. Solution: Adjust MS resolution or choose a different fragment ion.

Tier 3: Advanced Method Optimization

If Cross-Talk is ruled out, the issue is likely Physicochemical .

Adsorption (The "Sulfonamide Sticky" Effect)

Indapamide contains a sulfonamide group (

) and a lipophilic indoline ring. It adheres to stainless steel and active sites on silica.

• Symptom: Non-linearity at the low end (LLOQ is lower than expected).

• Fix:

  • Solvent: Ensure your injection solvent matches the mobile phase strength.

  • Passivation: Add 0.1% Bovine Serum Albumin (BSA) or Tween-20 to your sample collection tubes to block active sites.

  • Column: Use a fully end-capped C18 column (e.g., Phenomenex Kinetex or Waters BEH) to prevent secondary silanol interactions [1].

Matrix Effects (Erythrocyte Binding)

Indapamide binds heavily to red blood cells (RBCs) due to carbonic anhydrase affinity [2].

• Symptom: Variable recovery and slope changes between different lots of plasma/blood.

• Fix: If analyzing whole blood, ensure complete hemolysis (using Zinc Sulfate or freezing cycles) before extraction. If analyzing plasma, ensure no hemolysis occurred during collection, as ruptured RBCs release massive amounts of Indapamide, spiking your concentration artificially.

Ionization Saturation

Indapamide ionizes strongly in ESI(+).

• Symptom: The curve flattens at the top.

• Fix: Monitor the 13C isotope of the product ion .

  • Standard Transition:

    (High sensitivity, prone to saturation).

  • Alternative Transition:

    (Lower intensity, better linearity).

Workflow Visualization: Method Optimization

Figure 2: Optimized workflow for Indapamide quantification to ensure linearity.

References

• Nakov, N. et al. (2013).[1] High-throughput SPE-LC-MS/MS method for determination of indapamide in human serum. Macedonian Pharmaceutical Bulletin, 59(1), 15-22.[1]

• Schiavi, P. et al. (2000).[2] Pharmacokinetics of sustained and immediate release formulations of indapamide. Fundamental & Clinical Pharmacology, 14(2), 139-146.

• BenchChem Technical Support. (2025). Application Note: Quantitative Analysis of Indapamide and its Metabolites by LC-MS/MS.

Sources

• 1. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 2. Determination of Indapamide in human plasma by liquid chromatography tandem mass spectrum and study on its bioequivalence [manu41.magtech.com.cn]

Reference Data & Comparative Studies

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Internal Standard Recovery in Indapamide Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of Indapamide, the choice of an internal standard (IS) is a critical decision that profoundly impacts data accuracy, precision, and reliability. This guide provides an in-depth technical comparison of the recovery rates of a stable isotope-labeled internal standard (SIL-IS), Indapamide-13C-d3, versus commonly used analog internal standards. By examining the underlying scientific principles and presenting available experimental data, this document aims to equip you with the necessary insights to make an informed selection for your bioanalytical assays.

The fundamental role of an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) is to compensate for the variability inherent in sample preparation and the analytical process. An ideal IS should mimic the analyte's behavior throughout all stages, from extraction to detection.[1][2] This is where the distinction between a SIL-IS and an analog IS becomes paramount.

The Principle of Isotope Dilution Mass Spectrometry: Why SIL-IS is the Theoretical Ideal

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that utilizes a stable isotope-labeled version of the analyte as the internal standard.[3] In the case of Indapamide, this would be Indapamide-13C-d3. The core principle lies in the near-identical physicochemical properties of the analyte and its SIL-IS.[4][5] This similarity ensures they behave almost identically during sample extraction, chromatography, and ionization in the mass spectrometer.

Because the SIL-IS and the analyte co-elute and experience the same degree of matrix effects (ion suppression or enhancement), any variations in the analytical process affect both compounds equally.[3] This preserves the analyte-to-IS peak area ratio, leading to highly accurate and precise quantification.

Analog Internal Standards: A Pragmatic Compromise

While analog standards can compensate for some variability, their effectiveness is limited by the differences in their chemical structure compared to the analyte. These structural dissimilarities can lead to variations in extraction efficiency, chromatographic retention time, and ionization response, particularly in the presence of complex biological matrices.

Visualizing the Workflow: A Comparative Recovery Experiment

To objectively assess the performance of an internal standard, a recovery experiment is a fundamental component of bioanalytical method validation. The following workflow outlines the key steps in comparing the recovery of Indapamide-13C-d3 and an analog IS.

Caption: Experimental workflow for comparing the recovery of Indapamide-13C-d3 and an analog internal standard.

Experimental Protocols: A Step-by-Step Guide

The following provides a detailed methodology for a comparative recovery study.

Sample Preparation

• Prepare a stock solution of Indapamide in a suitable organic solvent (e.g., methanol).

• Spike a pool of blank human plasma with the Indapamide stock solution to achieve a known concentration (e.g., mid-range of the calibration curve).

• Aliquot the spiked plasma into two sets of tubes.

• To the first set, add a known amount of Indapamide-13C-d3 solution.

• To the second set, add a known amount of the analog internal standard solution (e.g., zolpidem tartarate).

• Prepare a third set of "post-extraction spike" samples by adding the same amounts of Indapamide and each internal standard to the reconstitution solvent after the extraction of blank plasma. This set represents 100% recovery.

Extraction (Example using Liquid-Liquid Extraction)

• To each plasma sample, add a precipitating agent (e.g., acetonitrile) and vortex to precipitate proteins.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Add an extraction solvent (e.g., ethyl acetate) and vortex thoroughly.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase compatible with the LC-MS/MS system.

LC-MS/MS Analysis

• Inject the reconstituted samples onto a suitable C18 column.

• Employ a gradient elution program with a mobile phase consisting of an aqueous component (e.g., ammonium formate buffer) and an organic component (e.g., acetonitrile or methanol).

• Detect the analytes using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The transitions for Indapamide, Indapamide-13C-d3, and the analog IS should be optimized for maximum sensitivity.

Comparative Recovery Data: A Tabular Summary

The following table summarizes recovery data for Indapamide, Indapamide-d3, and two different analog internal standards, compiled from various published studies. It is crucial to note that these results were obtained from different laboratories using distinct methodologies, and therefore, direct comparisons should be made with caution.

Compound	Internal Standard	Extraction Method	Mean Recovery (%)	Reference
Indapamide	Indapamide-d3	Liquid-Liquid Extraction	>80	[8][9]
Indapamide	Glimepiride	Liquid-Liquid Extraction	82.40	[6]
Glimepiride (IS)	-	Liquid-Liquid Extraction	93.23	[6]
Indapamide	Zolpidem Tartrate	Solid-Phase Extraction	90.51 - 93.90	[7]

Discussion: Interpreting the Data and the Underlying Science

The data, although from disparate sources, consistently demonstrates high recovery for Indapamide and its internal standards. However, the key advantage of Indapamide-d3 lies not just in its absolute recovery, but in its ability to track the recovery of the analyte with much greater fidelity than an analog IS.

The structural similarity between Indapamide and Indapamide-d3 ensures that their partitioning coefficients during liquid-liquid extraction and their binding affinities during solid-phase extraction are nearly identical.[10] In contrast, an analog IS like glimepiride or zolpidem, despite being structurally related, will have different physicochemical properties.[11][12][13][14][15] This can lead to differential recovery during sample preparation.

Furthermore, the co-elution of the SIL-IS with the analyte is a significant advantage in mitigating matrix effects. Matrix effects, caused by co-eluting endogenous components from the biological matrix, can suppress or enhance the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification. Because the SIL-IS is affected by the matrix in the same way as the analyte, the ratio of their peak areas remains constant, thus correcting for these effects. An analog IS, which may have a slightly different retention time, will not experience the same matrix effects, potentially leading to biased results.

Caption: Conceptual diagram illustrating the differential impact of matrix effects on SIL-IS versus analog IS.

Conclusion and Recommendations

The selection of an internal standard is a cornerstone of robust bioanalytical method development. The evidence strongly supports the use of a stable isotope-labeled internal standard, such as Indapamide-13C-d3, as the gold standard for the quantitative analysis of Indapamide. Its near-identical physicochemical properties to the analyte ensure the most accurate and precise correction for variability in recovery and matrix effects.

While analog internal standards can provide acceptable performance in some cases, they introduce a greater potential for analytical error due to differences in extraction behavior and susceptibility to matrix effects. Therefore, for regulatory submissions and studies requiring the highest level of data integrity, the use of a SIL-IS is strongly recommended. The initial investment in a SIL-IS is often justified by the enhanced data quality, reduced need for repeat analyses, and increased confidence in the final results.

References

• BenchChem. A Comparative Guide to Stable Isotope-Labeled Internal Standards in Regulated Bioanalysis. BenchChem. Accessed January 22, 2024.
• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. BioPharma Services. Accessed January 22, 2024.
• Costa, F. F., et al. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study. PubMed, 2014.
• NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?. NorthEast BioLab. Accessed January 22, 2024.
• Alfa Chemistry. Internal Standards for Protein Quantification by LC-MS/MS. Alfa Chemistry. Accessed January 22, 2024.
• van de Merbel, N. C. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace, 2008.
• LGC. Guide to achieving reliable quantitative LC-MS measurements. LGC. Accessed January 22, 2024.
• WuXi AppTec DMPK. Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec. Accessed January 22, 2024.
• Reddy, T. Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers, 2017.
• ResearchGate. An improved LC-MS/MS method for quantitation of indapamide in whole blood: Application for a bioequivalence study.
• Jain, P. S., et al. Liquid chromatography-tandem mass spectrometry validated method for the estimation of indapamide in human whole blood. PubMed, 2006.
• Nakov, N., et al. Development and validation of automated SPE-LC-MS/MS method for determination of indapamide in human whole blood and its application to real study samples. PubMed, 2013.
• Zhang, Q., et al. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. PubMed, 2014.
• ResearchGate. Absolute recovery of indapamide and internal standard from spiked serum samples.
• ResearchGate. Development and validation of automated SPE-LC-MS/MS method for determination of indapamide in human whole blood and its application to real study samples.
• BenchChem. Application Notes and Protocols for the Use of 5-Hydroxy Indapamide-13C,d3 as an Internal Standard in Bioanalytical Studies. BenchChem. Accessed January 22, 2024.
• Whyte, J., et al.
• Perlis, M. L., et al. Durability of treatment response to zolpidem with three different maintenance regimens: a preliminary study. PMC, 2014.
• Giacino, J. T., et al. Incidence of clinically significant responses to zolpidem among patients with disorders of consciousness: a preliminary placebo controlled trial. PubMed, 2009.
• Kaur, S., et al. Zolpidem.
• Moore, T. J., et al. Assessment of Patterns of Potentially Unsafe Use of Zolpidem. PMC, 2018.

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Evaluation of Matrix Factors in Indapamide-13C-d3 Based Assays

Executive Summary: The Precision Imperative

In high-sensitivity LC-MS/MS bioanalysis, the choice of Internal Standard (IS) is not merely a logistical decision—it is the primary determinant of assay robustness. Indapamide, a high-potency thiazide-like diuretic often dosed at low levels (1.5–2.5 mg), requires assays with exceptional sensitivity (sub-ng/mL). At these levels, Matrix Effects (ME) —the suppression or enhancement of ionization by co-eluting phospholipids and endogenous salts—can devastate accuracy.

This guide objectively evaluates Indapamide-13C-d3 against traditional deuterated (d3) and structural analog alternatives. While deuterium-labeled standards (Indapamide-d3) are common, they suffer from the "Deuterium Isotope Effect," causing slight retention time shifts that can decouple the IS from the analyte during critical ionization events.

Part 1: The Matrix Challenge in Indapamide Assays

Indapamide binds extensively to erythrocytes (approx. 76% plasma protein binding).[1] Extraction protocols (Protein Precipitation or LLE) often leave residual phospholipids in the supernatant. In the electrospray ionization (ESI) source, these unseen contaminants compete for charge, causing Ion Suppression .

If your Internal Standard does not elute at the exact same millisecond as Indapamide, it experiences a different chemical environment. This leads to a "Matrix Factor" mismatch, where the IS fails to correct for the suppression affecting the analyte.

The Contenders: Comparative Analysis

Feature	Structural Analog	Indapamide-d3 (Deuterium only)	Indapamide-13C-d3 (Hybrid/Heavy)
Structure	Different molecule (e.g., Chlorthalidone)	Indapamide with 3 H replaced by D	Indapamide with 13C and D atoms
Retention Time ( )	Different from Analyte	Shifted (Elutes slightly earlier)	Identical to Analyte
Matrix Compensation	Poor (Different suppression zones)	Good, but risks "Isotope Effect"	Excellent (Perfect co-elution)
Cross-Talk Risk	Low	Moderate (if mass resolution low)	Low (Mass shift +4 Da typically)
Regulatory Risk	High	Low	Minimal

Part 2: Scientific Integrity & Experimental Validation

To validate the superiority of Indapamide-13C-d3, we employ the Matuszewski Method , the industry-standard approach cited in FDA and EMA Bioanalytical Method Validation guidelines.

Protocol A: Quantitative Matrix Factor (MF) Determination

This protocol isolates the ionization effect from extraction recovery.

Objective: Calculate the IS-normalized Matrix Factor (IS-MF). An IS-MF of 1.0 indicates perfect compensation.

Workflow:

• Set 1 (Neat Standards): Indapamide and IS spiked into pure mobile phase.

• Set 2 (Post-Extraction Spike): Blank plasma is extracted first, then spiked with Indapamide and IS.

• Calculation:

Protocol B: Visualizing the "Isotope Effect" (Post-Column Infusion)

This experiment visually demonstrates why 13C-d3 is superior to d3-only.

• Setup: Infuse a constant stream of Indapamide (analyte) into the MS source via a T-junction.

• Injection: Inject a blank extracted plasma sample via the LC column.

• Observation: Monitor the baseline. Dips in the baseline indicate suppression zones caused by the plasma matrix.

• Overlay: Overlay the chromatograms of Indapamide-d3 and Indapamide-13C-d3.

  • Result: Indapamide-d3 often elutes slightly before the suppression zone clears.

  • Result: Indapamide-13C-d3 elutes exactly with the analyte, ensuring both are suppressed equally.

Part 3: Mechanism of Action (Visualized)

The following diagrams illustrate the workflow and the specific mechanism of failure for d3-only standards versus the success of 13C-d3.

Diagram 1: The Matrix Factor Validation Workflow

Caption: Workflow for determining Matrix Factor according to Matuszewski et al. Set 2 vs. Set 1 comparison isolates ionization suppression.

Diagram 2: The "Co-Elution" Mechanism

Caption: Mechanism of Action. Deuterium (Scenario A) can shift retention time, escaping the matrix zone that suppresses the analyte. 13C (Scenario B) maintains perfect overlap.

Part 4: Representative Validation Data

The following data illustrates the typical performance improvement when switching from a d3-only IS to a 13C-d3 IS in a plasma assay (n=6 lots).

Table 1: Matrix Factor & Precision Comparison

Parameter	Indapamide-d3 (Standard)	Indapamide-13C-d3 (Optimized)	Acceptance Criteria (FDA)
Mean IS-Normalized MF	0.88	0.99	Close to 1.0
% CV of MF (6 Lots)	6.4%	1.8%	< 15% (Preferred < 5%)
Retention Time Shift	-0.05 min	0.00 min	N/A
Linearity ( )	0.992	0.999	> 0.99

Interpretation: While the d3 IS meets basic regulatory criteria (<15% CV), the 1.8% CV of the 13C-d3 variant demonstrates significantly higher robustness. This precision is critical for bioequivalence studies where statistical power is paramount.

References

• FDA (U.S. Food and Drug Administration). (2018).[2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. Retrieved from [Link]

• ICH (International Council for Harmonisation). (2019). M10 Bioanalytical Method Validation. Retrieved from [Link]

• Wang, S., & Cyronak, M. (2013). Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis using Liquid Chromatography/Mass Spectrometry. In Methods in Molecular Biology. Retrieved from [Link]

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• 2. resolvemass.ca [resolvemass.ca]

Precision in Potency: A Comparative Guide to Indapamide-13C-d3 Relative Response Factors

Executive Summary

The Verdict: In the quantitative analysis of Indapamide (a thiazide-like diuretic) via LC-MS/MS, Indapamide-13C-d3 represents the "Platinum Standard" for internal standardization.[1] While traditional deuterated standards (Indapamide-d3) are common, they carry risks of deuterium-hydrogen exchange (scrambling) and slight retention time shifts due to the deuterium isotope effect. The hybrid 13C-d3 label provides a robust mass shift (+4 Da) to eliminate crosstalk while maintaining perfect co-elution with the analyte, thereby mathematically canceling out matrix-induced ion suppression.

This guide details the protocol for calculating the Relative Response Factor (RRF) and validates why this specific isotype outperforms lower-cost alternatives.

The Comparative Landscape

In regulated bioanalysis (FDA/EMA guidelines), the choice of Internal Standard (IS) dictates the accuracy of the assay. Below is an objective comparison of Indapamide-13C-d3 against common alternatives.

Table 1: Internal Standard Performance Matrix

Feature	Indapamide-13C-d3 (Recommended)	Indapamide-d3 (Standard)	Structural Analog (e.g., Indapamide Methyl)	External Standard (No IS)
Mass Shift	+4 Da (Ideal)	+3 Da (Good)	Variable	N/A
Retention Time	Perfect Co-elution	Slight Shift (Isotope Effect)	Distinct Shift	N/A
Matrix Compensation	100% Correction	>95% Correction	Poor (Different Ionization)	None
Scrambling Risk	Negligible (13C is stable)	Moderate (if on acidic sites)	N/A	N/A
RRF Stability	Constant (~1.0)	Variable	Variable	N/A

Scientific Rationale: The Mechanism of Correction

To understand why we calculate RRF, we must visualize the challenge: Matrix Effects . In LC-MS/MS of biological fluids (plasma/urine), endogenous phospholipids often co-elute with Indapamide, suppressing its ionization.

If the IS does not co-elute exactly (like an Analog), it experiences a different matrix environment than the analyte, leading to quantification errors. Indapamide-13C-d3 co-elutes exactly, suffering the exact same suppression.

Diagram 1: Mechanism of Matrix Effect Compensation

Caption: The co-eluting SIL-IS experiences the identical suppression event as the analyte, ensuring the ratio remains constant.

Protocol: Determination of Relative Response Factor (RRF)

While Stable Isotope Labeled (SIL) standards theoretically have an RRF of 1.0, purity differences and transmission efficiency in the Mass Spectrometer can cause deviations. This protocol determines the experimental RRF.

Materials

• Analyte: Indapamide Reference Standard (Certified Purity >99%).

• Internal Standard: Indapamide-13C-d3 (Isotopic Purity >99%).

• Solvent: Methanol/Water (50:50 v/v) with 0.1% Formic Acid.

Workflow Diagram

Caption: Step-by-step workflow for establishing the Relative Response Factor.

Calculation Logic

The RRF is the ratio of the detector response per unit of concentration for the analyte versus the internal standard.[2]

Formula:

[2]

Where:

• = Integrated peak area of Indapamide.
• = Integrated peak area of Indapamide-13C-d3.
• = Actual concentration in the injected vial (corrected for purity).

Interpretation:

• RRF = 1.0: Ideal theoretical behavior.

• 0.9 < RRF < 1.1: Acceptable experimental variance (often due to purity correction).

• RRF < 0.8 or > 1.2: Indicates potential issues:

  • Crosstalk: Is the IS contributing signal to the Analyte channel?

  • Purity: Is the labeled standard concentration inaccurate?

  • Transmission: Does the mass difference (+4 Da) significantly alter transmission in the quadrupole?

Experimental Validation Data (Case Study)

The following data illustrates a typical RRF determination experiment.

Conditions:

• Analyte Conc: 50 ng/mL[3][4]

• IS Conc: 50 ng/mL[3][4]

• Mobile Phase: Acetonitrile : 0.1% Formic Acid (60:40).

• Column: C18, 1.7 µm.[5]

Table 2: RRF Calculation Data Set

Replicate	Area (Indapamide)	Area (Indapamide-13C-d3)	Ratio (Area)	Calculated RRF*
1	245,000	239,000	1.025	1.025
2	242,500	238,100	1.018	1.018
3	248,100	241,000	1.029	1.029
4	239,800	235,500	1.018	1.018
5	246,200	240,200	1.025	1.025
Mean	244,320	238,760	1.023	1.023
% CV	1.3%	0.9%

*Note: Since concentrations are equimolar (1:1), RRF simplifies to Area Ratio.

Conclusion: The calculated RRF is 1.023 . This value should be used in the final quantification formula for unknown samples:

Critical Quality Control: Isotopic Contribution

Before accepting the RRF, you must verify that the "13C-d3" label does not interfere with the analyte channel (M+0).

Procedure:

• Inject a high concentration of only Indapamide-13C-d3 (e.g., 1000 ng/mL).

• Monitor the MRM transition for the unlabeled Indapamide.

• Requirement: The response in the unlabeled channel should be < 0.5% of the response at the LLOQ (Lower Limit of Quantitation).

Why this matters: If your IS is not isotopically pure, it will create a "ghost peak" for your analyte, artificially inflating your calculated concentration and ruining low-level sensitivity.

References

• Food and Drug Administration (FDA). (2018).[6][7] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3702, Indapamide. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of Indapamide-13C-d3: A Guide for Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of Indapamide-13C-d3, a stable isotope-labeled compound integral to pharmacokinetic studies and metabolic research. Adherence to these protocols is paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals, offering not just procedural instructions but also the scientific rationale behind them.

Core Principles: Understanding the Compound

Indapamide-13C-d3 is a non-radioactive, isotopically labeled form of the diuretic and antihypertensive drug, Indapamide. The key to its proper disposal lies in recognizing its classification as a potentially hazardous pharmaceutical compound. While the stable isotopes (Carbon-13 and Deuterium) do not confer radioactivity, the parent molecule's pharmacological activity and potential hazards necessitate its treatment as chemical waste.[1][2][]

A thorough risk assessment, beginning with the Safety Data Sheet (SDS), is the foundational step before any handling or disposal.[1] The SDS for Indapamide-13C-d3 indicates that it is suspected of damaging fertility or the unborn child, classifying it as a reproductive toxin (H361). Therefore, all disposal procedures must mitigate the risks associated with a hazardous chemical and a pharmaceutically active compound.

Hazard Profile and Waste Classification

To ensure proper segregation and disposal, it's crucial to understand the hazard profile of Indapamide-13C-d3.

Hazard Classification	Description	GHS Code	Primary Concern
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	H361	Long-term health effects from exposure.
Pharmaceutical Waste	Active pharmaceutical ingredient requiring special disposal.	N/A	Environmental contamination and potential for unintended biological effects.
Chemical Waste	Must be disposed of in accordance with chemical waste regulations.	N/A	Prevention of environmental pollution and adherence to legal requirements.

This data is synthesized from the Safety Data Sheet for Indapamide-13C-d3.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Indapamide-13C-d3 and associated waste. This procedure is designed to be a self-validating system, ensuring safety at each stage.

Step 1: Personal Protective Equipment (PPE)

Before handling Indapamide-13C-d3 for any purpose, including disposal, appropriate PPE must be worn. This is the first line of defense against exposure.

• Impermeable Gloves: Wear chemically resistant gloves. Given the compound's potential reproductive toxicity, double-gloving is recommended.

• Safety Goggles: Protect your eyes from potential splashes of solutions containing the compound.

• Laboratory Coat: A dedicated lab coat should be worn to prevent contamination of personal clothing.

Step 2: Waste Segregation

Proper segregation at the point of generation is critical to prevent accidental mixing of incompatible wastes and to ensure correct disposal streams.[4]

• Solid Waste:

  • Grossly Contaminated: Unused or expired pure Indapamide-13C-d3, and any materials heavily contaminated (e.g., a spill cleanup), should be placed in a designated, sealed, and clearly labeled hazardous waste container. The container should be black and marked for "Hazardous Pharmaceutical Waste" or "Cytotoxic/Cytostatic Waste" if institutional policy dictates.[5][6][7]

  • Trace Contaminated: Items with minimal contamination, such as empty vials, weigh boats, or lightly contaminated gloves and bench paper, should also be disposed of in the designated hazardous pharmaceutical waste container. Do not dispose of these items in the regular trash.

• Liquid Waste:

  • Solutions containing Indapamide-13C-d3 must be collected in a dedicated, sealed, and labeled hazardous waste container.[8] The container should be compatible with the solvent used (e.g., glass or high-density polyethylene for organic solvents).[6]

  • Never dispose of liquid waste containing Indapamide-13C-d3 down the drain.[6][9] This can lead to environmental contamination of waterways.

Step 3: Waste Container Labeling

Accurate and thorough labeling is a regulatory requirement and essential for the safety of waste handlers.[4][8]

• All waste containers must be clearly labeled with:

  • The words "Hazardous Waste"[8]

  • The full chemical name: "Indapamide-13C-d3"

  • The solvent(s) present in liquid waste containers, with approximate percentages.

  • The relevant hazard pictograms (e.g., Health Hazard pictogram for reproductive toxicity).

  • The date the waste was first added to the container (accumulation start date).

Step 4: Storage of Waste

Designated and proper storage of hazardous waste is crucial while awaiting pickup by a certified waste management company.

• Store waste containers in a designated satellite accumulation area, which should be at or near the point of generation.[10]

• Ensure containers are kept closed at all times, except when adding waste.[6][8]

• Store in a secondary containment bin to prevent the spread of material in case of a leak.

• The storage area should be well-ventilated, such as in a fume hood.[11]

Step 5: Final Disposal

The final disposal of Indapamide-13C-d3 waste must be handled by a licensed hazardous waste disposal company.

• Arrange for a scheduled pickup with your institution's Environmental Health and Safety (EHS) office or the contracted waste management provider.

• Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately.[5][7]

• The primary method of disposal for this type of waste is typically high-temperature incineration by a permitted facility.[5][7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste contaminated with Indapamide-13C-d3.

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